Imidazolidine dihydrochloride

Core Science & Biosynthesis

Imidazolidine Dihydrochloride Scaffolds in Adrenergic Receptor Pharmacology: Structural Dynamics, Alkylation Kinetics, and Experimental Methodologies

Executive Summary

The imidazolidine dihydrochloride pharmacophore serves as the structural backbone for a critical class of adrenergic receptor modulators. While simple imidazolidine derivatives act as standard agonists or antagonists, the introduction of specific functional groups—most notably the nitrogen mustard analog in Chloroethylclonidine (CEC) dihydrochloride —transforms the molecule into an irreversible α1B-adrenoceptor alkylating agent[1].

As a Senior Application Scientist, I have designed this technical guide to dissect the physicochemical properties, mechanistic causality, and self-validating experimental workflows associated with CEC dihydrochloride. This document is engineered for researchers and drug development professionals requiring precise, reproducible methodologies for isolating α1-adrenoceptor subtypes in complex tissue matrices.

Structural Biology & Physicochemical Properties

The efficacy of CEC relies heavily on its formulation as a dihydrochloride salt. The salt form ensures high aqueous solubility, which is mandatory for tissue bath assays and cell culture media integration. However, the presence of the chloroethyl group introduces unique stability challenges that dictate how the compound must be handled at the bench.

Quantitative Data Summary

Below is the consolidated structural and physicochemical profile of the archetypal imidazolidine dihydrochloride derivative, CEC:

Property	Specification
Chemical Nomenclature	2-[2,6-Dichloro(N-β-chloroethyl-N-methyl)-4-aminomethyl]phenylimino-2-imidazolidine dihydrochloride
CAS Registry Number	70107-07-2
Molecular Formula	C13H17Cl3N4 • 2HCl
Molecular Weight	408.58 g/mol
Pharmacological Target	α1B-Adrenoceptor (Selective Irreversible Antagonist)
Solubility Profile	Highly soluble in distilled water, Krebs-Henseleit solution, and standard physiological buffers.

Mechanistic Pharmacology: The Causality of Alkylation

Understanding why CEC acts as an irreversible antagonist requires an analysis of its aqueous kinetics. CEC is essentially a prodrug in its powder form. When introduced into an aqueous physiological buffer, the molecule's 2-chloroethylamine moiety undergoes a rapid intramolecular cyclization.

This cyclization expels the chloride ion to form a highly reactive, positively charged aziridinium ion intermediate[2]. The aziridinium ion acts as a potent electrophile, actively seeking nucleophilic targets. Within the binding pocket of the α1B-adrenoceptor, it encounters exposed sulfhydryl (-SH) groups on specific cysteine residues. The resulting nucleophilic attack forms a permanent covalent bond, effectively rendering the receptor functionally inactive and incapable of initiating the downstream IP3/DAG calcium signaling cascade as demonstrated in functional assays[3].

Fig 1: Mechanism of irreversible α1B-adrenoceptor alkylation by CEC via an aziridinium intermediate.

Stability Considerations & Reagent Hydrolysis

Critical Bench Insight: If the CEC solution is prepared and left at room temperature for extended periods, the aziridinium ion will react with ambient water molecules rather than the receptor. This hydrolysis yields beta-hydroxyethylclonidine (beta-HEC), a byproduct that poorly antagonizes α1B-receptors[3]. Therefore, all CEC solutions must be prepared fresh immediately prior to tissue incubation.

Self-Validating Experimental Protocol: Receptor Subtype Isolation

To study the physiological roles of α1A or α1D adrenoceptors in vascular tissue (e.g., rat aorta or submandibular glands), researchers must first eliminate the background noise generated by α1B receptors. The following protocol utilizes CEC dihydrochloride to achieve a targeted, self-validating receptor knockout.

Step-by-Step Methodology: Tissue Bath Assay

Step 1: Tissue Preparation & Equilibration Isolate rat aortic rings (endothelium-intact or denuded, depending on the study goals) and mount them in an organ bath containing oxygenated (95% O2 / 5% CO2) Krebs-Henseleit solution at 37°C. Allow 60 minutes for baseline tension equilibration.

Step 2: Fresh Reagent Preparation Immediately before use, dissolve CEC dihydrochloride in distilled water or Krebs buffer to create a concentrated stock. Dilute into the organ bath to achieve a final working concentration of 100 µM.

Step 3: Alkylation Incubation Incubate the tissue with 100 µM CEC for exactly 30 minutes. Causality: This 30-minute window provides the optimal kinetic timeframe for the chloroethyl group to cyclize into the aziridinium ion and covalently bind to the α1B-adrenoceptor's cysteine residues, ensuring complete functional inactivation as validated in submandibular acinar cell models[4].

Step 4: Extensive Washout (Critical Step) Wash the tissue bath with fresh, pre-warmed Krebs solution every 5 minutes for a total of 30 minutes. Causality: Washout is mandatory to remove unbound CEC and hydrolyzed beta-HEC. If unreacted CEC remains in the bath, it may act as a low-affinity competitive antagonist at non-target receptors, skewing subsequent dose-response curves.

Step 5: Agonist Challenge & Subtype Validation Challenge the tissue with escalating half-logarithm concentrations of an agonist like Norepinephrine (1 × 10⁻⁹ M to 1 × 10⁻⁵ M). To validate the system, parallel baths should be treated with selective competitive antagonists:

• 5-methylurapidil: To isolate and validate α1A-adrenoceptor activity.

• BMY-7378: To isolate and validate α1D-adrenoceptor activity[5].

Fig 2: Tissue bath experimental workflow for isolating α1-adrenoceptor subtypes using CEC.

Sources

• 1. scbt.com [scbt.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Characterization of the α1-Adrenoceptor Subtype Activating Extracellular Signal-Regulated Kinase in Submandibular Gland Acinar Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Endogenous Norepinephrine Desensitizes α1D-Adrenoceptors in Cultured Rat Aorta [scirp.org]

The Pharmacological Mechanism of Action of Imidazolidine Dihydrochloride Derivatives: A Comprehensive Technical Guide

Executive Summary

The term "imidazolidine dihydrochloride" refers to a highly privileged pharmacophore and salt formulation that serves as the structural backbone for a diverse class of neuroactive and cardiovascular agents. Characterized by a saturated five-membered nitrogen-containing ring (often in tautomeric equilibrium with its imidazoline counterpart), this scaffold exhibits exceptional affinity for G-protein coupled α -adrenergic receptors ( α -ARs) and non-adrenergic imidazoline receptors ( I1​ , I2​ , I3​ )[1].

As a Senior Application Scientist, I have structured this whitepaper to dissect the mechanistic nuances of this chemical class. Rather than viewing imidazolidine dihydrochloride as a single monolithic entity, we will examine its mechanism of action through its two most pharmacologically significant derivatives: Apraclonidine dihydrochloride (a reversible agonist) and Chloroethylclonidine dihydrochloride (an irreversible alkylating antagonist)[2][3].

Structural Pharmacology & Receptor Affinity

The Necessity of the Dihydrochloride Salt

The formulation of these compounds as dihydrochloride salts is not merely a matter of aqueous solubility; it is a strict requirement for target engagement. At a physiological pH of 7.4, the dihydrochloride salt ensures that the basic nitrogen atoms within the imidazolidine ring remain fully protonated.

This cationic state is the primary driver of orthosteric binding. The protonated imidazolidine ring forms a critical electrostatic salt bridge with a highly conserved aspartate residue (e.g., Asp113 in the third transmembrane domain of α2​ -ARs)[4]. Without this protonation, the ligand-receptor binding energy drops precipitously, rendering the freebase form pharmacologically inert in aqueous environments.

Tautomerism: The 2-Imino-Imidazolidine Shift

A defining feature of this class is the tautomerization between the 2-amino-imidazoline and 2-imino-imidazolidine forms. For instance, Apraclonidine is formally designated as 2-[(2,6-dichloro-4-aminophenyl)imino]imidazolidine dihydrochloride[3]. This exocyclic double bond configuration restricts the rotational freedom of the aryl ring, locking the molecule into an active conformation that perfectly aligns with the hydrophobic pocket of the α -AR binding site.

Core Mechanisms of Action

Pathway A: Reversible α2​ -Adrenergic Agonism (The Apraclonidine Model)

Apraclonidine dihydrochloride acts as a potent, relatively selective α2​ -AR agonist.

• Target Engagement: The compound binds to presynaptic α2​ -autoreceptors in the central nervous system and the ciliary body of the eye.

• Signal Transduction: Binding induces a conformational shift that activates the inhibitory G-protein complex ( Gi​/Go​ ).

• Effector Modulation: The αi​ subunit dissociates and directly inhibits adenylyl cyclase, leading to a sharp decrease in intracellular cyclic AMP (cAMP) levels.

• Physiological Outcome: In clinical applications (e.g., glaucoma), this cascade reduces the active transport of sodium and bicarbonate into the posterior chamber, drastically decreasing aqueous humor production and lowering intraocular pressure.

Figure 1: Gi/Go signaling cascade initiated by imidazolidine dihydrochloride agonists.

Pathway B: Irreversible α1B​ -Adrenergic Alkylation (The Chloroethylclonidine Model)

Chloroethylclonidine (CEC) dihydrochloride (2-[2,6-Dichloro(N-β-chloroethyl-N-methyl)-4-aminomethyl]phenylimino-2-imidazolidine dihydrochloride) represents a radical departure from reversible binding[2].

• Target Engagement: CEC contains a highly reactive nitrogen mustard moiety ( β -chloroethyl group).

• Covalent Modification: Upon entering the binding pocket of the α1B​ -AR, the mustard group undergoes intramolecular cyclization to form a highly electrophilic aziridinium ion. This ion reacts with nucleophilic residues in the receptor, forming a permanent covalent bond.

• Physiological Outcome: This irreversible alkylation permanently knocks out α1B​ -AR function, making CEC an indispensable tool for researchers attempting to isolate α1A​ or α1D​ receptor responses in complex tissues[5].

Quantitative Data Summary

To facilitate rapid comparison, the pharmacological profiles of the two primary imidazolidine dihydrochloride models are summarized below:

Compound	Chemical Designation	Target Receptor	Mechanism of Action	Experimental / Clinical Utility
Apraclonidine Dihydrochloride	2-[(2,6-dichloro-4-aminophenyl)imino]imidazolidine dihydrochloride	α2​ -Adrenergic Receptor	Reversible Agonist ( Gi​ -coupled)	Glaucoma therapy; IOP reduction
Chloroethylclonidine (CEC) Dihydrochloride	2-[2,6-Dichloro(N- β -chloroethyl-N-methyl)-4-aminomethyl]phenylimino-2-imidazolidine dihydrochloride	α1B​ -Adrenergic Receptor	Irreversible Alkylating Antagonist	Pharmacological subtyping; Receptor knockout

Experimental Methodologies: Self-Validating Protocols

When investigating the desensitization of α -ARs or isolating specific subtypes, it is critical to differentiate between receptor internalization, functional uncoupling, and tissue death. The following protocol utilizes the isolated rat aorta model to evaluate receptor activity, employing CEC dihydrochloride as an irreversible α1B​ knockout agent[5].

Protocol: Isometric Tension Assay for α -AR Subtyping

This system is designed to be self-validating. Every step includes a causal control to prevent data artifacts.

Step 1: Tissue Preparation & Viability Check (Internal Control)

• Action: Isolate Wistar rat aortic rings and suspend them in an organ bath containing DMEM or Krebs solution at 37°C, aerated with 95% O2​ / 5% CO2​ [5].

• Validation: Challenge the tissue with 80 mM High KCl.

• Causality: High KCl depolarizes the cell membrane, facilitating Ca2+ entry and initiating contraction via a receptor-independent pathway[5]. If the tissue fails to contract, it indicates smooth muscle death rather than receptor desensitization. Discard non-responsive tissues to prevent false negatives.

Step 2: Receptor Alkylation & Protection

• Action: Incubate the viable aortic rings with 10−5 M CEC dihydrochloride for 30 minutes to irreversibly alkylate α1B​ -ARs[2].

• Validation: In a parallel control bath, co-incubate with BMY-7378 (an α1D​ -AR antagonist)[5].

• Causality: BMY-7378 occupies the α1D​ receptors, protecting them from endogenous norepinephrine desensitization or non-specific alkylation. This ensures that any subsequent signal loss is strictly due to α1B​ knockout[5].

Step 3: Washout Phase

• Action: Wash the tissue repeatedly with fresh Krebs solution for 45 minutes.

• Causality: This removes all unbound CEC dihydrochloride and the reversible protector BMY-7378, leaving a tissue preparation where only α1A​ and α1D​ receptors are functional.

Step 4: Agonist Challenge & Data Acquisition

• Action: Construct a cumulative concentration-response curve (CRC) using exogenous norepinephrine ( 1×10−9 M to 1×10−5 M)[5].

• Causality: Measuring isometric tension via a force transducer allows for the precise calculation of the pD2​ (negative log of EC50​ ) and Emax​ , quantifying the exact functional contribution of the remaining receptor subtypes.

Figure 2: Experimental workflow for assessing receptor alkylation via isometric tension assays.

References

• Endogenous Norepinephrine Desensitizes α1D-Adrenoceptors in Cultured Rat Aorta. Journal of Biosciences and Medicines, SCIRP. [Online]. Available:[Link]

• Imidazolidine Derivatives: A Comprehensive Review of their Biological Activities and Therapeutic Potential - ResearchGate. [Online]. Available:[Link]

• Apraclonidine dihydrochloride | C9H12Cl4N4 | CID 21479682 - PubChem. [Online]. Available:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. scbt.com [scbt.com]
• 3. Apraclonidine dihydrochloride | C9H12Cl4N4 | CID 21479682 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Endogenous Norepinephrine Desensitizes α1D-Adrenoceptors in Cultured Rat Aorta [scirp.org]

Imidazolidine dihydrochloride molecular weight and exact mass

An In-Depth Technical Guide to the Physicochemical Properties of Imidazolidine Dihydrochloride

Executive Summary

The imidazolidine scaffold is a cornerstone in modern medicinal chemistry and organic synthesis, serving as a precursor to N-heterocyclic carbenes, chiral auxiliaries, and a wide array of pharmacologically active agents.[1] While the parent imidazolidine base is well-documented, its salt forms, which are often employed in drug development to enhance stability and solubility, require precise characterization. This technical guide provides an in-depth analysis of imidazolidine dihydrochloride, focusing on the fundamental physicochemical properties of molecular weight and exact mass. Authored for researchers, scientists, and drug development professionals, this document moves beyond simple data presentation to explain the theoretical basis for these values and outlines the experimental protocols necessary for their empirical validation, ensuring a robust and reliable characterization of this important chemical entity.

The Imidazolidine Core: Structure, Basicity, and Synthetic Relevance

Chemical Identity and Nomenclature

Imidazolidine (CAS No. 504-74-5) is a five-membered saturated heterocycle containing two nitrogen atoms at the 1- and 3-positions.[2][3] Its systematic IUPAC name is 1,3-diazacyclopentane, and it is also referred to as tetrahydroimidazole.[4] Functionally, it is a cyclic aminal, typically synthesized via the condensation of ethylenediamine and an aldehyde, most commonly formaldehyde for the unsubstituted parent compound.[4][5]

Structural Features and Protonation

The imidazolidine ring contains two secondary amine functionalities, which confer its basic character.[6] These nitrogen atoms possess lone pairs of electrons that readily act as proton acceptors. In the presence of a strong acid like hydrochloric acid (HCl), both nitrogen atoms can be protonated, leading to the formation of a dihydrochloride salt. This dicationic species is stabilized by two chloride counter-ions.

The formation of imidazolidine dihydrochloride from its parent base is a fundamental acid-base reaction critical for its isolation, purification, and formulation.

Caption: Reaction scheme for the formation of imidazolidine dihydrochloride.

Core Physicochemical Data: Molecular Weight and Exact Mass

A precise understanding of molecular weight and exact mass is non-negotiable in chemical and pharmaceutical research. Molecular weight is used for stoichiometric calculations in synthesis and formulation, while exact mass is indispensable for structural confirmation via high-resolution mass spectrometry.

Causality: Average vs. Monoisotopic Mass

• Molecular Weight (Average Mass): This value is calculated by summing the average atomic weights of all constituent atoms in the molecular formula. The average atomic weight accounts for the natural abundance of all stable isotopes of an element. It is the value used for preparing solutions of a specific molarity and for gravimetric analysis.

• Exact Mass (Monoisotopic Mass): This value is calculated by summing the masses of the most abundant specific isotope for each atom (e.g., ¹²C, ¹H, ¹⁴N, ³⁵Cl). This is the mass that is experimentally measured by high-resolution mass spectrometry and is a critical parameter for confirming the elemental composition of a molecule.

Data Summary

The fundamental properties for imidazolidine and its dihydrochloride salt are summarized below. The values for the dihydrochloride salt are derived from the addition of two HCl moieties to the parent base.

Property	Imidazolidine (Parent Base)	Imidazolidine Dihydrochloride	Rationale
Molecular Formula	C₃H₈N₂[7]	C₃H₁₀Cl₂N₂	Addition of 2 HCl
Molecular Weight	72.11 g/mol [2]	145.03 g/mol	(C₃H₈N₂) + 2(HCl) = 72.11 + 2(36.46)
Exact Mass	72.068748 Da[2]	144.022104 Da	(¹²C₃¹H₈¹⁴N₂) + 2(¹H³⁵Cl) = 72.068748 + 2(35.976678)

Experimental Verification Protocols

Theoretical values must be confirmed empirically. The following protocols describe a self-validating workflow for the comprehensive characterization of imidazolidine dihydrochloride.

Protocol 1: Exact Mass Confirmation by High-Resolution Mass Spectrometry (HRMS)

Causality: HRMS instruments (e.g., Time-of-Flight, Orbitrap) possess the resolving power and mass accuracy required to distinguish between compounds with the same nominal mass but different elemental compositions. This technique directly measures the exact mass of the dication ([M]²⁺) or the monoprotonated species ([M+H]⁺) formed from the salt, providing unequivocal confirmation of the elemental formula. The characteristic isotopic pattern of chlorine (³⁵Cl:³⁷Cl ≈ 3:1) provides a secondary layer of validation.

Methodology:

• Sample Preparation:

  • Accurately weigh approximately 1 mg of imidazolidine dihydrochloride.

  • Dissolve the sample in 1 mL of a suitable volatile solvent (e.g., HPLC-grade methanol or water/acetonitrile 50:50 v/v) to create a 1 mg/mL stock solution.

  • Prepare a dilute working solution (e.g., 1-10 µg/mL) by serial dilution from the stock solution using the same solvent. The final concentration should be optimized for the instrument's sensitivity.

• Instrumentation and Analysis:

  • Instrument: A high-resolution mass spectrometer (e.g., Agilent Q-TOF, Thermo Scientific Orbitrap).

  • Ionization Source: Electrospray Ionization (ESI) in positive ion mode. ESI is chosen as it is a soft ionization technique suitable for polar, pre-charged molecules like salts.

  • Infusion: Directly infuse the working solution into the ESI source at a low flow rate (e.g., 5-10 µL/min) using a syringe pump.

  • Mass Analyzer Settings:

    • Set the mass range to scan from m/z 50 to 500.

    • Acquire data in high-resolution mode (>10,000 FWHM).

    • Utilize an internal calibrant (lock mass) to ensure high mass accuracy (<5 ppm).

• Data Interpretation:

  • Look for the dicationic species [C₃H₁₀N₂]²⁺ at an m/z corresponding to half the exact mass of the cation: 72.0839 / 2 = 36.04195.

  • Alternatively, observe the monoprotonated molecular ion of the parent base, [C₃H₈N₂ + H]⁺, at m/z 73.0760. This can occur if the salt dissociates in solution and the base is re-protonated in the ESI source.

  • Analyze the isotopic pattern. For any chlorine-containing adducts or fragments, verify the presence of the M and M+2 peaks in an approximate 3:1 ratio.

Protocol 2: Empirical Formula Validation by Elemental Analysis

Causality: Elemental analysis provides the mass percentages of carbon, hydrogen, nitrogen, and chlorine in the compound. This orthogonal technique validates the empirical formula derived from HRMS and confirms the purity of the sample. For a salt, it is crucial for confirming the correct ratio of the organic base to the inorganic acid.

Methodology:

• Sample Preparation:

  • Ensure the sample is meticulously dried to remove any residual solvent or absorbed water, which would alter the mass percentages. A common method is drying under high vacuum over a desiccant (e.g., P₂O₅) for several hours.

• Instrumentation:

  • Utilize a modern CHN elemental analyzer for carbon, hydrogen, and nitrogen content.

  • Determine chlorine content separately via titration (e.g., argentometric titration) or ion chromatography after combustion.

• Data Analysis:

  • Compare the experimentally determined percentages with the theoretical values calculated from the molecular formula C₃H₁₀Cl₂N₂.

  • Theoretical Percentages:

    • C: (3 * 12.011) / 145.03 * 100% = 24.85%

    • H: (10 * 1.008) / 145.03 * 100% = 6.95%

    • Cl: (2 * 35.453) / 145.03 * 100% = 48.89%

    • N: (2 * 14.007) / 145.03 * 100% = 19.31%

  • An experimental result within ±0.4% of the theoretical value is generally considered confirmation of the proposed formula and purity.

Caption: Self-validating workflow for physicochemical characterization.

References

• Grokipedia. Imidazolidine (data page). [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGgWtsMBYpGwerPb99UdJfg5awBZhwsUWdcU03TrV6AJcMSAxIFlGKRyY3SbWHMqWtps24JzwC6crdZ7e56gBF2KustsOryXI4p7iy_Q8_I-bTUXSX13fa5xad7ktF7NKGIo6UaddRkMNm46ymt1A==]
• Wikipedia. Imidazolidine. [URL: https://en.wikipedia.org/wiki/Imidazolidine]
• ChemicalBook. Synthesis and Chemical Reactivity of Imidazolidines. [URL: https://www.chemicalbook.com/article/synthesis-and-chemical-reactivity-of-imidazolidines.htm]
• CymitQuimica. CAS 504-74-5: Imidazolidine. [URL: https://www.cymitquimica.com/cas/504-74-5]
• NextSDS. Imidazolidine — Chemical Substance Information. [URL: https://www.nextsds.com/en/substance/504-74-5]
• Ataman Kimya. IMIDAZOLIDINE. [URL: https://www.ataman-kimya.com/imidazolidine-cas-504-74-5_u2153]
• RSC Publishing. Recent advances in the synthesis of highly substituted imidazolidines. [URL: https://pubs.rsc.org/en/content/articlelanding/2024/ra/d4ra05030g]
• National Center for Biotechnology Information. Recent advances in the synthesis of highly substituted imidazolidines. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC11430043/]
• Organic Chemistry Portal. Synthesis of imidazolidines. [URL: https://www.organic-chemistry.org/synthesis/heterocycles/imidazolidines.shtm]
• Guidechem. imidazolidine 504-74-5 wiki. [URL: https://www.guidechem.com/wiki/imidazolidine-504-74-5.html]
• Grokipedia. Imidazolidine. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGXdBa51miHEsz1X9GBRVhBEdgje4Kzp3mOZtUDSsqtfsQzU9LM-qS0hNTYGR5IN67ZLSOV2G3JNKS9xsiWV0pHZWgxTzViOhm_QlbP3DBhu4HbPL2zjXaXoFqePVGzgLPQYPT9]

Sources

• 1. Recent advances in the synthesis of highly substituted imidazolidines - RSC Advances (RSC Publishing) DOI:10.1039/D4RA06010E [pubs.rsc.org]
• 2. Imidazolidine (data page) — Grokipedia [grokipedia.com]
• 3. CAS 504-74-5: Imidazolidine | CymitQuimica [cymitquimica.com]
• 4. Imidazolidine - Wikipedia [en.wikipedia.org]
• 5. Synthesis and Chemical Reactivity of Imidazolidines_Chemicalbook [chemicalbook.com]
• 6. Imidazolidine — Grokipedia [grokipedia.com]
• 7. nextsds.com [nextsds.com]

Thermodynamic Solvation and Equilibrium Solubility Profile of Imidazolidine Dihydrochloride in Organic Media

An In-Depth Technical Whitepaper for Drug Development Professionals and Formulation Scientists

Executive Summary

The solubility profile of an active pharmaceutical ingredient (API) or chemical intermediate dictates its downstream processability, bioavailability, and synthetic utility. Imidazolidine—a five-membered heterocyclic aminal—is highly polar and generally soluble in a wide range of organic solvents[1]. However, to enhance chemical stability and handleability, it is frequently synthesized as a dihydrochloride salt .

This salt formation drastically alters its thermodynamic solvation profile. The transition from a neutral free base to a dicationic lattice imposes strict requirements on the dielectric constant and hydrogen-bonding capacity of any prospective solvent. This whitepaper provides an authoritative, in-depth analysis of the solubility profile of imidazolidine dihydrochloride in organic solvents, detailing the thermodynamic causality behind solvent selection and establishing a self-validating experimental protocol for accurate solubility determination.

Thermodynamic Causality in Solvent Selection

To understand why imidazolidine dihydrochloride behaves the way it does in organic media, we must examine the thermodynamics of crystal lattice disruption.

The protonation of the two nitrogen atoms in the imidazolidine ring creates a highly charged dicationic species, stabilized by two chloride counterions. For an organic solvent to dissolve this compound, the free energy of solvation ( ΔGsolv​ ) must be negative. This requires the exothermic ion-dipole interactions between the solvent and the solute to overcome the highly endothermic lattice energy of the dihydrochloride crystal.

• Polar Protic Solvents (e.g., Methanol, Ethanol): These solvents possess both high dielectric constants (to separate the dication and chloride anions) and strong Hydrogen Bond Donor (HBD) capabilities. The HBD network is critical for solvating the Cl− anions, leading to moderate-to-high solubility[2].

• Polar Aprotic Solvents (e.g., DMSO, DMF): Solvents like Dimethyl Sulfoxide (DMSO) have exceptionally high dipole moments and act as strong Hydrogen Bond Acceptors (HBA). They excel at solvating the protonated nitrogen cations of the imidazolidine ring, resulting in the highest solubility among organic solvents[3].

• Non-Polar & Weakly Polar Solvents (e.g., Hexane, Acetone): Lacking the necessary dielectric constant and hydrogen-bonding capacity, these solvents cannot overcome the ionic lattice energy, rendering the dihydrochloride salt practically insoluble.

Fig 1. Thermodynamic causality of imidazolidine dihydrochloride solvation in organic media.

Self-Validating Methodology for Equilibrium Solubility

Standardized guidelines, such as the [4] and[5], recommend the shake-flask method for determining equilibrium solubility. However, when dealing with salt forms in organic solvents, simple agitation is insufficient.

As a Senior Application Scientist, I mandate a self-validating protocol . A self-validating system ensures that the data generated proves its own accuracy by ruling out transient supersaturation and solid-state transformations (such as salt disproportionation or solvate formation)[6].

Step-by-Step Protocol: The Kinetic & Solid-State Validated Shake-Flask Method

• Sample Preparation: Weigh an excess amount (approx. 100 mg) of imidazolidine dihydrochloride into a 10 mL amber glass vial. Causality: Amber glass prevents potential UV-induced photodegradation of the heterocyclic ring during prolonged equilibration.

• Solvent Addition: Add 5.0 mL of the target anhydrous organic solvent. Seal the vial with a PTFE-lined cap to prevent solvent evaporation.

• Isothermal Agitation: Place the vials in an orbital shaker set to 25.0 ± 0.1 °C at 150 RPM. Causality: Solubility is a strict thermodynamic parameter; even a 1 °C fluctuation can significantly alter the saturation point[5].

• Kinetic Sampling (Validation Step 1): Extract 0.5 mL aliquots at exactly 24 hours and 48 hours .

  • Self-Validation Logic: If the concentration difference between 24h and 48h is <5% , thermodynamic equilibrium is confirmed. If >5% , the system is either still dissolving or precipitating from a supersaturated state, and agitation must continue.

• Phase Separation: Centrifuge the aliquots at 10,000 RPM for 10 minutes, then filter the supernatant through a 0.22 µm PTFE syringe filter. Causality: PTFE is chemically inert. Using Nylon or Cellulosic filters can result in the adsorption of the cationic imidazolidine species, artificially lowering the measured solubility.

• Quantification: Dilute the filtrate appropriately and analyze via HPLC-UV (typically at λmax​ 210-228 nm) against a validated calibration curve[3].

• Solid-State Verification (Validation Step 2): Recover the residual solid pellet from the vial. Dry under vacuum and analyze using X-Ray Powder Diffraction (XRPD).

  • Self-Validation Logic: This confirms the solid in equilibrium remains the intact dihydrochloride salt and has not disproportionated into the free base or formed an organic solvate[5].

Fig 2. Self-validating shake-flask workflow for equilibrium solubility determination.

Quantitative Solubility Matrix

The following table summarizes the apparent equilibrium solubility of the imidazolidine dihydrochloride scaffold across a spectrum of standard organic solvents at 25°C. Data is synthesized from proxy structural analogs (e.g., chloroethylclonidine dihydrochloride and imidapril hydrochloride) to illustrate the fundamental solvation behavior of the core moiety[2][3].

Organic Solvent	Polarity Index	Dielectric Constant ( ε )	Apparent Solubility (mg/mL at 25°C)	Primary Solvation Mechanism
Dimethyl Sulfoxide (DMSO)	7.2	46.7	~ 25.0	Strong ion-dipole interaction; robust cation solvation
Methanol	5.1	32.7	~ 17.0	Strong H-bond donor/acceptor network
Dimethylformamide (DMF)	6.4	36.7	~ 15.0	Polar aprotic cation solvation
Ethanol	5.2	24.5	~ 5.5	Moderate H-bond donor/acceptor network
Acetonitrile	5.8	37.5	< 1.0	Poor anion solvation (aprotic limitation)
Acetone	5.1	20.7	< 0.5	Weak ion-dipole; insufficient to break lattice
Hexane	0.1	1.9	< 0.01	No H-bonding; non-polar exclusion

Strategic Implications for Drug Development

Understanding this solubility profile is non-negotiable for downstream processing:

• Synthetic Chemistry & Purification: The stark contrast in solubility between methanol (~17 mg/mL) and acetone (< 0.5 mg/mL) makes acetone an ideal anti-solvent for the crystallization and purification of imidazolidine dihydrochloride from alcoholic reaction mixtures.

• Analytical Method Development: When preparing stock solutions for biological assays or HPLC analysis, DMSO or Methanol should be utilized as the primary diluent. However, researchers must ensure that the residual amount of organic solvent is biologically insignificant if moving to in vitro testing, as solvents like DMSO can exhibit physiological effects at higher concentrations[3].

• Formulation Strategy: Because the dihydrochloride salt is practically insoluble in lipophilic solvents and oils, incorporating it into topical or lipid-based drug delivery systems requires the use of co-solvents (like ethanol or propylene glycol) to pre-dissolve the API before emulsification[7].

References

• Test No. 105: Water Solubility - OECD Source: Organisation for Economic Co-operation and Development (OECD) URL:[Link]

• USP <1236> Solubility Measurements Source: United States Pharmacopeia (USP-NF) URL:[Link]

• Ask a Formulator: What is the Purpose and Approach to Solubility Studies? Source: Dow Development Labs URL:[Link]

Sources

• 1. Synthesis and Chemical Reactivity of Imidazolidines_Chemicalbook [chemicalbook.com]
• 2. Chloroethylclonidine 二盐酸盐 solid | Sigma-Aldrich [sigmaaldrich.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. oecd.org [oecd.org]
• 5. uspnf.com [uspnf.com]
• 6. scribd.com [scribd.com]
• 7. Solubility Determination: What Is The Purpose And Approach To Solubility Studies? [dowdevelopmentlabs.com]

An In-depth Technical Guide to the Crystallographic Analysis of Imidazolidine Dihydrochloride for Pharmaceutical Development

Introduction: The Atomic Blueprint of a Pharmaceutical Ingredient

In the landscape of modern drug development, a molecule's three-dimensional structure is a critical determinant of its behavior, from its interaction with biological targets to its stability and bioavailability.[1][2][3] X-ray crystallography stands as the definitive technique for elucidating this atomic arrangement, providing high-resolution insights that are foundational to rational drug design and formulation.[4][5][6] This guide offers a comprehensive overview of the crystallographic analysis of imidazolidine dihydrochloride, a small molecule of interest in pharmaceutical research. We will delve into the theoretical underpinnings and practical methodologies for determining its crystal structure, highlighting the causal links between experimental choices and the quality of the resulting data. For the purpose of this illustrative guide, we will use a representative dataset for imidazolidine dihydrochloride to walk through the complete analytical workflow.

Section 1: The Crystal Structure of Imidazolidine Dihydrochloride: A Representative Study

The crystal structure of a compound is defined by its unit cell, the smallest repeating unit of the crystal lattice, and the arrangement of atoms within that unit. For imidazolidine dihydrochloride, a plausible crystal system is monoclinic, a common arrangement for small organic molecules.

Representative Crystallographic Data

The following table summarizes a representative set of crystallographic data for imidazolidine dihydrochloride, which will be used as a basis for the subsequent discussions on experimental protocols and data interpretation.

Parameter	Value	Significance
Chemical Formula	C₃H₁₀Cl₂N₂	Defines the elemental composition of the molecule.
Formula Weight	145.04 g/mol	The mass of one mole of the compound.
Crystal System	Monoclinic	Describes the symmetry of the crystal lattice.
Space Group	P2₁/c	A specific description of the symmetry elements within the unit cell.
Unit Cell Dimensions
a	8.521(2) Å	Length of the 'a' axis of the unit cell.
b	10.113(3) Å	Length of the 'b' axis of the unit cell.
c	7.984(2) Å	Length of the 'c' axis of the unit cell.
α	90°	Angle between the 'b' and 'c' axes.
β	105.34(1)°	Angle between the 'a' and 'c' axes.
γ	90°	Angle between the 'a' and 'b' axes.
Volume	662.5(3) ų	The volume of the unit cell.
Z	4	The number of molecules per unit cell.
Calculated Density	1.454 g/cm³	The theoretical density based on the crystal structure.
R-factor	0.045	A measure of the agreement between the crystallographic model and the experimental X-ray diffraction data.

Section 2: Experimental Determination of Crystallographic Data

The acquisition of high-quality crystallographic data is paramount for a successful structure determination. This section outlines the standard experimental workflows for both single-crystal and powder X-ray diffraction.

Single-Crystal X-ray Diffraction (SC-XRD)

Single-crystal X-ray diffraction is the gold standard for determining the precise three-dimensional structure of a molecule.[7][8][9] The process involves irradiating a single, well-ordered crystal with X-rays and analyzing the resulting diffraction pattern.

Caption: Workflow for Single-Crystal X-ray Diffraction Analysis.

• Crystal Growth: High-quality single crystals of imidazolidine dihydrochloride are grown, typically by slow evaporation of a saturated solution in a suitable solvent system (e.g., ethanol/water). The goal is to obtain crystals that are free of defects and of an appropriate size (typically 0.1-0.3 mm in each dimension).

• Crystal Selection and Mounting: A suitable crystal is selected under a microscope and mounted on a goniometer head. The choice of mounting technique (e.g., using a cryoloop with paratone-N oil) is crucial to protect the crystal and maintain its integrity during data collection, especially if low temperatures are used to minimize thermal vibrations and potential solvent loss.

• Data Collection: The mounted crystal is placed on a diffractometer and cooled to a low temperature (e.g., 100 K) to reduce atomic motion and improve the quality of the diffraction data. The crystal is then irradiated with a monochromatic X-ray beam, and the diffraction pattern is recorded on a detector as the crystal is rotated.

• Data Processing and Structure Solution: The collected diffraction data are processed to determine the unit cell parameters and the intensities of the reflections. The structure is then "solved" using computational methods, such as direct methods or Patterson methods, which provide an initial model of the electron density and, consequently, the atomic positions.

• Structure Refinement: The initial model is refined against the experimental data using least-squares methods. This iterative process adjusts the atomic coordinates and thermal parameters to improve the agreement between the calculated and observed diffraction patterns, ultimately leading to a final, accurate crystal structure.

Powder X-ray Diffraction (PXRD)

Powder X-ray diffraction is a powerful technique for phase identification, purity assessment, and can also be used for structure determination in cases where suitable single crystals cannot be obtained.[10][11] The sample for PXRD is a polycrystalline powder, and the resulting diffraction pattern is a unique "fingerprint" of the crystalline phase.[10]

Sources

• 1. creative-biostructure.com [creative-biostructure.com]
• 2. X-Ray Diffraction Strategies for Pharmaceutical Crystallography | Lab Manager [labmanager.com]
• 3. migrationletters.com [migrationletters.com]
• 4. The current role and evolution of X-ray crystallography in drug discovery and development - PMC [pmc.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. excillum.com [excillum.com]
• 7. From Powders to Single Crystals: A Crystallographer’s Toolbox for Small-Molecule Structure Determination - PMC [pmc.ncbi.nlm.nih.gov]
• 8. rigaku.com [rigaku.com]
• 9. Single-Crystal X-Ray Diffraction (SC-XRD) - Universität Ulm [uni-ulm.de]
• 10. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 11. Determination of a complex crystal structure in the absence of single crystals: analysis of powder X-ray diffraction data, guided by solid-state NMR and periodic DFT calculations, reveals a new 2′-deoxyguanosine structural motif - Chemical Science (RSC Publishing) [pubs.rsc.org]

An In-depth Technical Guide to the Physical Properties and Melting Point of Imidazolidine Dihydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction to Imidazolidine and its Hydrochloride Salts

Part 1: Physical and Chemical Properties

Imidazolidine (Parent Compound)

Imidazolidine (CAS: 504-74-5) is a colorless to pale yellow substance.[5] It is a polar molecule due to the presence of the two nitrogen atoms, which also allows it to act as a hydrogen bond donor and acceptor.[2] The parent compound is known to be hygroscopic and can be labile, susceptible to hydrolysis back to its constituent diamine and aldehyde.[1]

Property	Value	Source(s)
Molecular Formula	C₃H₈N₂	[2]
Molar Mass	72.11 g/mol	[2]
Melting Point	68.2-68.8 °C or 87.0-91.0 °C	[6][7]
Boiling Point (Predicted)	92.8 ± 8.0 °C at 760 mmHg	[6]
Density (Predicted)	0.892 ± 0.06 g/cm³	[6]
Solubility	Soluble in water and polar organic solvents.[5][7]	[5][7]
pKa (Predicted)	10.33 ± 0.20	[6]

Note: The variation in the reported melting point of imidazolidine may be attributed to impurities or different crystalline forms.

Imidazolidine Dihydrochloride (Inferred Properties)

The formation of a dihydrochloride salt from an amine significantly alters its physical properties. Generally, amine hydrochlorides are more stable, crystalline solids with higher melting points compared to their free base counterparts.[8] They also tend to be more soluble in water and less soluble in nonpolar organic solvents.

Based on these principles, the following properties for imidazolidine dihydrochloride can be inferred:

• Appearance: Expected to be a white to off-white crystalline solid.

• Melting Point: Significantly higher than the parent imidazolidine, likely with decomposition. The strong ionic interactions in the salt require more energy to overcome than the intermolecular forces in the free base.

• Solubility: High solubility in water is anticipated due to the ionic nature of the salt. Solubility in nonpolar organic solvents is expected to be low.

• Stability: More stable than the free base, particularly with respect to hydrolysis.

Part 2: Experimental Determination of Melting Point

The melting point is a critical physical property that provides information on the purity and identity of a crystalline solid. For a substance like imidazolidine dihydrochloride, which is expected to be a solid, its determination is a fundamental analytical procedure.

Causality Behind Experimental Choices

The choice of the capillary method for melting point determination is based on its accuracy, the small sample size required, and its status as a standard technique in pharmacopeias.[9] A slow heating rate near the melting point (around 1-2 °C per minute) is crucial to allow for thermal equilibrium between the sample, the heating block, and the thermometer, ensuring an accurate reading. A preliminary, faster heating run is often conducted to establish an approximate melting range, which saves time during the more precise measurements.[10]

Experimental Protocol: Capillary Melting Point Determination

This protocol outlines the steps for determining the melting point of a crystalline organic compound such as imidazolidine dihydrochloride using a standard melting point apparatus.

Materials:

• Melting point apparatus (e.g., Mel-Temp or similar)

• Capillary tubes (sealed at one end)

• Sample of the crystalline compound (finely powdered)

• Mortar and pestle

• Spatula

• Thermometer (calibrated)

Procedure:

• Sample Preparation:

  • Place a small amount of the compound on a clean, dry surface.

  • If the sample is not already a fine powder, gently grind it using a mortar and pestle. This ensures uniform packing and heat transfer within the capillary tube.

  • Tap the open end of a capillary tube into the powdered sample to collect a small amount.

• Packing the Capillary Tube:

  • Invert the capillary tube and tap the sealed end gently on a hard surface to pack the sample tightly into the bottom.

  • The packed sample height should be approximately 2-3 mm. A tightly packed sample ensures efficient and uniform heat transfer.

• Apparatus Setup:

  • Place the packed capillary tube into the sample holder of the melting point apparatus.

  • Ensure the thermometer is correctly positioned to accurately measure the temperature of the heating block or oil bath.

• Approximate Melting Point Determination (Optional but Recommended):

  • Set the apparatus to heat rapidly.

  • Observe the sample and note the temperature at which it begins to melt. This provides a rough estimate of the melting point.

  • Allow the apparatus to cool to at least 20°C below the approximate melting point before proceeding.[11]

• Accurate Melting Point Determination:

  • Prepare a new capillary with the sample.

  • Set the heating rate to a slow and steady 1-2 °C per minute once the temperature is within 15-20 °C of the approximate melting point.

  • Carefully observe the sample through the magnifying lens.

  • Record the temperature at which the first drop of liquid appears (T1).

  • Record the temperature at which the entire sample has melted into a clear liquid (T2).

  • The melting point range is reported as T1 - T2. For a pure compound, this range should be narrow (0.5-2 °C).

• Repeat for Accuracy:

  • Repeat the measurement with a fresh sample to ensure the result is reproducible.

Visualization of the Experimental Workflow

Caption: Workflow for Capillary Melting Point Determination.

Part 3: Safety and Handling

Imidazolidine and its derivatives should be handled with appropriate safety precautions in a laboratory setting.

• Personal Protective Equipment (PPE): Wear safety goggles, gloves, and a lab coat.[12]

• Handling: Avoid inhalation of dust and contact with skin and eyes. Work in a well-ventilated area or under a chemical fume hood.[12][13]

• First Aid:

  • Skin Contact: Immediately wash with plenty of soap and water.[12]

  • Eye Contact: Rinse cautiously with water for several minutes.[12]

  • Inhalation: Move to fresh air.[12]

  • Ingestion: Do NOT induce vomiting. Seek immediate medical attention.[13]

Conclusion

While specific physical property data for imidazolidine dihydrochloride remains elusive in the current body of scientific literature, a strong understanding of the parent imidazolidine and the general characteristics of amine hydrochlorides allows for a reliable estimation of its properties. This guide provides a robust framework for researchers, outlining the known data, the inferred characteristics, and a detailed, validated protocol for the experimental determination of its melting point. Adherence to the described methodologies and safety precautions will ensure accurate and safe handling of this important chemical intermediate.

References

• Ataman Kimya. (n.d.). IMIDAZOLIDINE. Retrieved from [Link]

• Semantic Scholar. (n.d.). SYNTHESIS OF SERIES OF DIFFERENT IMIDAZOLIDINE-2,4-DIONE DERIVATIVES AND EVALUATION OF THEIR ANTIMICROBIAL POTENTIAL. Retrieved from [Link]

• Grokipedia. (n.d.). Imidazolidine (data page). Retrieved from [Link]

• Wikipedia. (2023). Imidazolidine. Retrieved from [Link]

• University of Calgary. (n.d.). Melting point determination. Retrieved from [Link]

• University of Basrah. (n.d.). Determination of the melting point. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Imidazolidine. PubChem Compound Database. Retrieved from [Link]

• ACS Publications. (2009). A Modular Synthesis of Highly Substituted Imidazolium Salts. Organic Letters. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Imidazolidine-2-ol. PubChem Compound Database. Retrieved from [Link]

• Chemsrc. (n.d.). Imidazolidine | CAS#:504-74-5. Retrieved from [Link]

• BYJU'S. (2019). Determination Of Melting Point Of An Organic Compound. Retrieved from [Link]

• ACS Publications. (2026). Physicochemical and Structure–Property Relationship of Alkylamine Hydrochlorides-Phenol Deep Eutectic Solvents for NH3 Absorption. Journal of Chemical & Engineering Data. Retrieved from [Link]

• SSERC. (n.d.). Melting point determination. Retrieved from [Link]

• Stanford Research Systems. (n.d.). Melting Point Determination. Retrieved from [Link]

• EduRev. (n.d.). Physical and Chemical Properties of Amines - Chemistry Class 12 - NEET PDF. Retrieved from [Link]

• Wikipedia. (2023). Amine. Retrieved from [Link]

• ACS Publications. (2008). A Facile Preparation of Imidazolinium Chlorides. Organic Letters. Retrieved from [Link]

• MDPI. (2025). Synthesis of Imidazolidin-2-ones from trans-(R,R)-Diaminocyclohexane: A Statistical Analysis-Based Pseudo-Multicomponent Protocol. Retrieved from [Link]

• ACS Publications. (2026). Physicochemical and Structure–Property Relationship of Alkylamine Hydrochlorides-Phenol Deep Eutectic Solvents for NH3 Absorption. Journal of Chemical & Engineering Data. Retrieved from [Link]

• Google Patents. (n.d.). US7109348B1 - Synthesis of 1,3 distributed imidazolium salts.

• RSC Publishing. (2024). Recent advances in the synthesis of highly substituted imidazolidines. Retrieved from [Link]

• Quora. (2022). What are the physical properties of amines?. Retrieved from [Link]

Sources

• 1. Imidazolidine - Wikipedia [en.wikipedia.org]
• 2. Imidazolidine | C3H8N2 | CID 449488 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Recent advances in the synthesis of highly substituted imidazolidines - RSC Advances (RSC Publishing) DOI:10.1039/D4RA06010E [pubs.rsc.org]
• 4. Amine - Wikipedia [en.wikipedia.org]
• 5. CAS 504-74-5: Imidazolidine | CymitQuimica [cymitquimica.com]
• 6. Imidazolidine CAS#: 504-74-5 [m.chemicalbook.com]
• 7. Imidazolidine (data page) — Grokipedia [grokipedia.com]
• 8. Physical and Chemical Properties of Amines - Chemistry Class 12 - NEET PDF [edurev.in]
• 9. thinksrs.com [thinksrs.com]
• 10. SSERC | Melting point determination [sserc.org.uk]
• 11. almaaqal.edu.iq [almaaqal.edu.iq]
• 12. echemi.com [echemi.com]
• 13. fishersci.com [fishersci.com]

Protocols & Analytical Methods

Application Note: Catalytic Synthesis and Reaction Conditions for Imidazolidine Dihydrochloride Derivatives

Introduction & Mechanistic Overview

Imidazolidine dihydrochloride derivatives, particularly 2-(arylimino)imidazolidines such as 4-aminoclonidine dihydrochloride, are critical scaffolds in medicinal chemistry, functioning primarily as potent α2​ -adrenergic receptor agonists[1]. The synthesis of these compounds requires precise control over cyclization and subsequent reduction steps[2]. The formation of the dihydrochloride salt is essential for enhancing the aqueous solubility, stability, and bioavailability of the active pharmaceutical ingredient (API) in physiological environments.

This application note provides an authoritative methodology for the synthesis of 2-[(2,6-dichloro-4-aminophenyl)imino]imidazolidine dihydrochloride, detailing the causality behind catalyst selection, reaction conditions, and isolation protocols[1].

Catalytic Reduction Strategies

The critical step in synthesizing the active amino-imidazolidine dihydrochloride from its nitro-aryl precursor (2-[(2,6-dichloro-4-nitrophenyl)imino]imidazolidine) is the selective reduction of the nitro group[3]. The choice of catalyst dictates the reaction's efficiency, safety, and impurity profile.

• Raney Nickel (Catalytic Hydrogenation): The industry standard for this transformation[2]. Raney nickel facilitates the addition of hydrogen across the N-O bonds of the nitro group in an alcoholic solvent (e.g., methanol) under mild hydrogen pressure[1]. The high surface area of the porous nickel ensures rapid turnover. Following reduction, the addition of anhydrous HCl or aqueous HCl precipitates the product as the stable dihydrochloride salt[3].

• Iron/Hydrochloric Acid (Béchamp Reduction): A classical alternative that utilizes iron powder and HCl in aqueous ethanol[4]. The iron acts as the electron source, being oxidized to Fe(II)/Fe(III), while the nitro group is reduced. This method is highly robust but requires rigorous filtration of iron sludge, making it less ideal for large-scale pharmaceutical manufacturing compared to Raney Ni[1].

• Tin(II) Chloride ( SnCl2​ ): Offers mild and selective reduction, which is particularly useful if other reducible functional groups are present[1]. However, the generation of heavy metal waste and the difficulty in removing tin residues from the final API limit its commercial application.

Quantitative Data: Catalyst Performance Comparison

The following table summarizes the operational parameters and expected yields for the reduction of the nitro-imidazolidine precursor to the amino-imidazolidine dihydrochloride[1][2].

Catalyst System	Solvent	Temperature	Pressure / Atmosphere	Typical Yield	Primary Advantage	Key Limitation
Raney Nickel / H2​	Methanol	20-25 °C	1-3 atm H2​	85-92%	Clean reaction, easy filtration	Pyrophoric catalyst handling
Iron Powder / HCl	Aqueous Ethanol	80 °C (Reflux)	Ambient	75-80%	Cheap, no specialized pressure equipment	Iron sludge removal, lower yield
Tin(II) Chloride	Ethanol / EtOAc	70 °C	Ambient	70-85%	High functional group tolerance	Heavy metal toxicity, difficult purification

Experimental Protocol: Synthesis via Raney Nickel Catalysis

This protocol details the Raney Nickel-catalyzed hydrogenation, recognized as the most efficient route for yielding high-purity dihydrochloride salts[1]. The protocol is designed as a self-validating system; the visual cues (hydrogen uptake cessation, precipitation upon HCl addition) confirm the success of each step.

Reagents Required

• 2-[(2,6-dichloro-4-nitrophenyl)imino]imidazolidine (Precursor)[2]

• Raney Nickel (aqueous slurry, washed with methanol prior to use)

• Methanol (HPLC grade)[3]

• Hydrogen gas (High purity)

• Hydrochloric acid (Anhydrous gas or concentrated aqueous)[1]

Step-by-Step Methodology

• Preparation of the Reaction Mixture: Suspend the nitro-imidazolidine precursor (e.g., 100 g) in 1.0 L of methanol within a high-pressure hydrogenation reactor[3].

• Catalyst Addition: Carefully add 10 g of active Raney Nickel catalyst.

  • Mechanistic Insight: Raney Nickel is highly pyrophoric; it must be kept wet and transferred under an inert atmosphere (nitrogen or argon) to prevent spontaneous ignition and loss of catalytic activity.

• Hydrogenation: Purge the reactor three times with nitrogen, followed by three purges with hydrogen gas. Pressurize the vessel to 2-3 atm with hydrogen. Stir vigorously at room temperature (20-25 °C)[2].

  • Validation Check: Monitor hydrogen uptake; the reaction is typically complete within 4-6 hours when system pressure stabilizes, indicating complete reduction of the nitro group.

• Filtration: Vent the hydrogen and purge the system with nitrogen. Filter the reaction mixture through a pad of Celite to remove the Raney Nickel[1].

  • Mechanistic Insight: Celite prevents fine catalyst particles from passing through the filter, ensuring the final API is free of heavy metal contamination. Wash the filter cake with an additional 200 mL of methanol.

• Dihydrochloride Salt Formation: Transfer the filtrate to a cooling bath (0-5 °C). Slowly bubble anhydrous hydrogen chloride gas into the solution (or add concentrated aqueous HCl) until the pH reaches 1-2[3].

  • Validation Check: The dihydrochloride salt will begin to precipitate as a white to off-white crystalline solid, driven by the common-ion effect and reduced solubility in cold methanol[1].

• Isolation and Purification: Stir the suspension for an additional hour at 0 °C to maximize yield. Filter the solid, wash with cold methanol, and dry under vacuum at 50 °C for 12 hours. The product can be recrystallized from water if higher purity is required[2].

Workflow Visualization

The following diagram illustrates the complete synthetic pathway from the initial nitroaniline starting material to the final imidazolidine dihydrochloride API, highlighting the critical catalytic reduction step[2][3].

Synthetic workflow for 4-aminoclonidine dihydrochloride via Raney Ni catalytic reduction.

References

• Clonidine derivatives useful in the treatment of diarrhoea - European Patent Office. googleapis.com. 4

• EP0693055B1 - Novel process for preparation of clonidine derivatives. Google Patents. 1

• EP0693055A1 - NEW PROCESS FOR THE PREPARATION OF CLONIDINE DERIVATIVES. Google Patents. 3

• US5684156A - Process for preparation of clonidine derivatives. Google Patents.2

Sources

• 1. EP0693055B1 - Novel process for preparation of clonidine derivatives - Google Patents [patents.google.com]
• 2. US5684156A - Process for preparation of clonidine derivatives - Google Patents [patents.google.com]
• 3. EP0693055A1 - NEW PROCESS FOR THE PREPARATION OF CLONIDINE DERIVATIVES - Google Patents [patents.google.com]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Application Note: Catalytic Applications of Imidazolidine-Based Transition Metal Complexes

Executive Summary

The evolution of transition metal catalysis has been fundamentally reshaped by the transition from traditional phosphine ligands to N-heterocyclic carbenes (NHCs). At the forefront of this shift are imidazolidine dihydrochloride and related imidazolidinium salts (e.g., SIPr·HCl, SIMes·HCl), which serve as highly stable precursors for saturated NHCs. This application note provides a comprehensive, field-proven guide to the mechanistic rationale, synthesis, and application of imidazolidine-derived transition metal complexes across cross-coupling, olefin metathesis, and asymmetric catalysis.

Mechanistic Rationale: The Superiority of Saturated NHCs

As a Senior Application Scientist, understanding the electronic and steric causality behind ligand selection is critical for optimizing catalytic turnover. Imidazolidinium salts generate saturated NHCs (imidazolidin-2-ylidenes), which differ fundamentally from their unsaturated imidazole counterparts:

• Enhanced σ-Donation: The lack of backbone unsaturation in the imidazolidine ring localizes electron density on the carbene carbon. This makes saturated NHCs significantly stronger σ-donors than unsaturated NHCs or phosphines. In palladium catalysis, this immense electron density accelerates the oxidative addition of challenging aryl chlorides [2].

• Steric Flexibility (Percent Buried Volume, %V_bur): The saturated backbone allows the N-aryl substituents (e.g., 2,6-diisopropylphenyl in SIPr) to rotate and project more effectively toward the metal center. This steric bulk facilitates the crucial reductive elimination step and stabilizes highly reactive, under-coordinated metal intermediates.

• Bifunctional Stereocontrol: In modern asymmetric catalysis, chiral imidazolidine rings provide a rigid scaffold where the N–H group can act as a hydrogen-bond donor, enabling precise substrate orientation in the transition state [3].

Key Catalytic Modalities

Ruthenium: Olefin Metathesis (Grubbs II)

The substitution of a labile tricyclohexylphosphine (PCy3) ligand in the Grubbs first-generation catalyst with a saturated SIMes ligand (derived from 1,3-bis(2,4,6-trimethylphenyl)imidazolidinium chloride) yields the Grubbs second-generation (Grubbs II) catalyst. The strong σ-donation from the imidazolidine-derived NHC weakens the trans Ru=C bond, increasing the lability of the remaining phosphine ligand and accelerating the initiation rate by orders of magnitude [1].

Palladium: Cross-Coupling (PEPPSI Platform)

The PEPPSI (Pyridine-Enhanced Precatalyst Preparation Stabilization and Initiation) platform utilizes imidazolidinium precursors to synthesize highly active Pd(II) precatalysts. Complexes like Pd-PEPPSI-SIPr are bench-stable but rapidly lose their "throw-away" 3-chloropyridine ligand in solution to generate the active Pd(0)-NHC species. This system excels in sterically hindered Suzuki-Miyaura and Buchwald-Hartwig aminations [2].

Copper & Iron: Asymmetric and Sustainable Catalysis

Recent breakthroughs (February 2026) have demonstrated that chiral imidazolidine-pyrroloimidazolone pyridine ligands coordinated with Cu(OTf)₂ drive highly enantioselective radical carbo-esterifications. The imidazolidine N–H group forms a critical hydrogen bond with the carbonyl oxygen of the substrate, enabling bifunctional stereocontrol [3]. Furthermore, to circumvent the toxicity of palladium, bulky imidazolidinium ferrate complexes (e.g., [imidazolidinium][FeBr₄]) have emerged as air-stable pre-catalysts for Kumada-Corriu cross-coupling, preventing the rapid aggregation of active iron into inactive nanoparticles [4].

Quantitative Performance Data

To facilitate catalyst selection, the following table summarizes the performance metrics of key imidazolidine-derived complexes.

Catalyst System	Metal	Imidazolidine Precursor	Reaction Type	Typical Yield / ee	Key Advantage
Grubbs II	Ru	SIMes·HCl	Olefin Metathesis	>95%	High functional group tolerance; rapid initiation [1].
Pd-PEPPSI-SIPr	Pd	SIPr·HCl	Suzuki-Miyaura / Buchwald	>90%	Couples unactivated aryl chlorides at room temp [2].
Cu-PyIPI	Cu	Chiral Imidazolidine	Asymmetric Carbo-esterification	Up to 99% / 97% ee	Excellent enantiocontrol via H-bonding [3].
Imidazolidinium Ferrate	Fe	Imidazolidinium Chloride	Kumada Cross-Coupling	85-95%	Earth-abundant metal; air-stable precatalyst [4].

Experimental Protocols

Protocol 1: Synthesis of Pd-PEPPSI-SIPr from SIPr·HCl

This protocol details the synthesis of a highly active Pd-NHC precatalyst. The logic here relies on in-situ deprotonation and simultaneous metalation.

Reagents:

• 1,3-Bis(2,6-diisopropylphenyl)imidazolidinium chloride (SIPr·HCl): 1.1 equiv.

• Palladium(II) chloride (PdCl₂): 1.0 equiv.

• Potassium carbonate (K₂CO₃): 5.0 equiv.

• 3-Chloropyridine: Solvent and ligand.

Step-by-Step Methodology:

• Preparation: In a rigorously dried Schlenk flask equipped with a magnetic stir bar, combine SIPr·HCl, PdCl₂, and finely powdered K₂CO₃.

  • Expertise Note: K₂CO₃ is chosen over stronger bases (like KOtBu) because it is mild enough to prevent the decomposition of the transient free carbene while effectively acting as a halogen scavenger.

• Solvent Addition: Add anhydrous 3-chloropyridine (approx. 5 mL per mmol of Pd).

  • Expertise Note: 3-chloropyridine acts as both the solvent and the stabilizing ligand. The electron-withdrawing chlorine atom ensures the pyridine ligand is labile enough to dissociate during catalysis but strong enough to provide indefinite shelf stability.

• Heating: Heat the suspension to 80°C under vigorous stirring for 16 hours.

  • Expertise Note: The thermal driving force is required to break down the polymeric network of PdCl₂ and facilitate the ligand exchange.

• Workup: Cool the mixture to room temperature, dilute with dichloromethane (DCM), and filter through a pad of Celite to remove inorganic salts. Concentrate the filtrate in vacuo.

• Precipitation: Triturate the resulting residue with pentane to precipitate the yellow Pd-PEPPSI-SIPr complex. Filter and dry under high vacuum.

• Self-Validation Checkpoint: Analyze the crude mixture via ¹H NMR in CDCl₃. The complete disappearance of the characteristic downfield C2 proton (δ ~10.5 ppm) of the imidazolidinium salt, coupled with the appearance of sharp isopropyl septets (δ ~3.0 ppm), confirms successful carbene formation and metalation.

Caption: Workflow for synthesizing NHC-transition metal complexes from imidazolidinium salts.

Protocol 2: General Suzuki-Miyaura Cross-Coupling

This protocol utilizes the synthesized Pd-PEPPSI-SIPr complex for the cross-coupling of sterically hindered aryl chlorides.

Reagents:

• Aryl chloride: 1.0 equiv.

• Arylboronic acid: 1.5 equiv.

• Potassium tert-butoxide (KOtBu) or K₂CO₃: 2.0 equiv.

• Pd-PEPPSI-SIPr: 1-2 mol%.

• Solvent: Isopropanol (iPrOH) or Dioxane.

Step-by-Step Methodology:

• Setup: In a vial, combine the aryl chloride, arylboronic acid, base, and Pd-PEPPSI-SIPr.

• Degassing: Add the solvent and purge the system with Argon for 5 minutes.

  • Expertise Note: While PEPPSI precatalysts are air-stable on the bench, the active Pd(0)-NHC species generated in situ is highly susceptible to oxidation. Rigorous degassing prevents the formation of inactive Pd black.

• Reaction: Stir the mixture at room temperature (or up to 60°C for extremely hindered ortho-substituted substrates) for 2–12 hours.

• Self-Validation Checkpoint: Monitor the reaction via GC-MS. If the reaction stalls at 50% conversion, check for protodeboronation of the boronic acid (a common side reaction if the solvent is wet). If protodeboronation is observed, spike the reaction with an additional 0.5 equiv of boronic acid.

• Purification: Quench with water, extract with ethyl acetate, dry over MgSO₄, and purify via flash chromatography.

Caption: Catalytic cycle of Pd-NHC complexes in Suzuki-Miyaura cross-coupling reactions.

References

• Title: Benchmark Energetic Data in a Model System for Grubbs II Metathesis Catalysis and Their Use for the Development, Assessment, and Validation of Electronic Structure Methods Source: Journal of Chemical Theory and Computation (ACS Publications) URL: 1

• Title: Carbon–Heteroatom Coupling Using Pd-PEPPSI Complexes Source: Organic Process Research & Development (ACS Publications) URL: 2

• Title: Imidazolidine-Pyrroloimidazolone Pyridine-Cu(OTf)₂ Complex Catalyzed Asymmetric Radical Carbo-Esterification Source: Organic Letters (ACS Publications, Feb 2026) URL: 3

• Title: Imidazolidinium ferrate complexes Source: Comptes Rendus de l'Académie des Sciences URL: 4

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. comptes-rendus.academie-sciences.fr [comptes-rendus.academie-sciences.fr]

Advanced Application Note: Utilizing Imidazolidine and Imidazolidinone Hydrochloride Scaffolds in Asymmetric Organocatalysis

Executive Summary

In the landscape of metal-free asymmetric synthesis, chiral imidazolidine and imidazolidinone scaffolds have emerged as privileged structures for enantiofacial discrimination. Developed extensively over the past two decades, these organocatalysts mimic the LUMO-lowering activation typically associated with Lewis acid metals, but with the operational advantages of being bench-stable, environmentally benign, and highly tolerant of aerobic atmospheres[1].

While the free secondary amine is the active stereodirecting moiety, isolating and deploying these catalysts as their hydrochloride or dihydrochloride salts is a critical operational choice. This application note details the mechanistic rationale behind utilizing these salt forms, provides self-validating experimental protocols for their preparation and application, and summarizes their performance in benchmark asymmetric Diels-Alder cycloadditions.

Mechanistic Rationale: The Role of the Hydrochloride Salt

The efficacy of imidazolidinone catalysts (commonly known as MacMillan catalysts) relies on their ability to reversibly condense with α,β-unsaturated aldehydes to form a highly reactive iminium ion intermediate[2].

Causality of the Salt Form:

• Brønsted Acid Co-Catalysis: The formation of the iminium ion requires the elimination of water from an intermediate hemiaminal. The hydrochloride salt provides the exact stoichiometric Brønsted acidity needed to protonate the hydroxyl group, facilitating this dehydration step. Without this built-in acidity, the catalytic cycle stalls.

• Bench Stability: Free imidazolidines and imidazolidinones are prone to oxidative degradation and hydrolysis. Converting them to their hydrochloride salts yields highly crystalline, moisture-resistant solids that can be stored indefinitely without inert atmosphere gloveboxes[3].

• Reaction Acceleration: Recent kinetic studies demonstrate that utilizing the hydrochloride salt of second-generation imidazolidinone catalysts consistently accelerates reaction speeds—reducing reaction times by over 100-fold in certain 1,3-dipolar cycloadditions compared to their free-base counterparts[4].

• Precursor Synthesis: Chiral 1,2-diamine dihydrochlorides are frequently employed as direct, stable precursors to synthesize highly functionalized, C2-symmetric imidazolidine ligands, ensuring stereochemical integrity during the cyclization steps[5].

Pathway Visualization: Iminium Activation Cycle

Below is the logical workflow of the iminium activation pathway, demonstrating how the imidazolidinone hydrochloride catalyst lowers the LUMO of the substrate to facilitate a stereoselective [4+2] cycloaddition.

Figure 1: Catalytic cycle of iminium activation by an imidazolidinone hydrochloride catalyst.

Experimental Protocols

Protocol 1: Synthesis of (5S)-2,2,3-Trimethyl-5-phenylmethyl-4-imidazolidinone Hydrochloride

This protocol outlines the synthesis of the first-generation MacMillan catalyst from a stable amino acid derivative.

Materials:

• L-Phenylalanine methylamide (1.0 equiv)

• Acetone (Solvent and Reactant)

• Methanolic HCl (1.2 equiv)

• Diethyl ether (Anti-solvent)

Step-by-Step Methodology:

• Condensation: Dissolve L-phenylalanine methylamide (10.0 g, 56.1 mmol) in anhydrous acetone (100 mL). Stir the solution at 25 °C for 14 hours. Causality: Acetone acts as both the solvent and the electrophile, forming the aminal core of the imidazolidinone.

• Salt Formation: Cool the reaction mixture to 0 °C using an ice bath. Dropwise, add a solution of methanolic HCl (5 N, 13.5 mL, 67.3 mmol). Causality: The controlled addition of HCl prevents exothermic degradation while selectively protonating the secondary amine.

• Precipitation: Stir for an additional 30 minutes at 0 °C, then slowly add diethyl ether (200 mL) to force the precipitation of the hydrochloride salt.

• Isolation: Filter the resulting white crystalline solid under a vacuum. Wash the filter cake with cold diethyl ether (2 × 50 mL) and dry under a high vacuum for 4 hours to yield the bench-stable pre-catalyst.

Protocol 2: Asymmetric Diels-Alder Cycloaddition

This self-validating protocol utilizes the synthesized hydrochloride salt to perform a highly enantioselective [4+2] cycloaddition[2].

Materials:

• (5S)-2,2,3-Trimethyl-5-phenylmethyl-4-imidazolidinone hydrochloride (20 mol%)

• Cinnamaldehyde (1.0 equiv)

• Cyclopentadiene (Freshly cracked, 3.0 equiv)

• Methanol/Water (95:5 v/v)

Step-by-Step Methodology:

• Catalyst Activation: In a round-bottom flask, dissolve the imidazolidinone hydrochloride catalyst (0.2 equiv) in the MeOH/H2O (95:5) solvent mixture at room temperature. Causality: The 5% water content is critical; it induces a hydrophobic packing effect that drives the non-polar diene and dienophile together, accelerating the reaction without disrupting the iminium equilibrium.

• Substrate Addition: Add cinnamaldehyde (1.0 equiv) to the stirring solution and allow 5 minutes for the reversible iminium ion to form.

• Cycloaddition: Cool the mixture to -20 °C. Add freshly cracked cyclopentadiene (3.0 equiv) dropwise.

• Reaction Monitoring: Stir the reaction at -20 °C for 14 hours. Monitor the consumption of cinnamaldehyde via TLC (Hexanes/EtOAc 4:1).

• Quenching & Extraction: Quench the reaction by adding water (10 mL) and extract with diethyl ether (3 × 20 mL). The addition of water shifts the equilibrium, hydrolyzing the product-iminium complex to release the enantioenriched cycloadduct and regenerate the catalyst.

• Purification: Dry the combined organic layers over MgSO₄, concentrate under reduced pressure, and purify via flash column chromatography to isolate the product.

Quantitative Data & Substrate Scope

The imidazolidinone hydrochloride catalyst exhibits broad substrate tolerance. The bulky benzyl group effectively shields the re-face of the iminium ion, forcing the diene to attack exclusively from the si-face. The table below summarizes the quantitative performance across various dienophiles[1].

Dienophile	Diene	Catalyst Loading (mol%)	Temp (°C)	Time (h)	Yield (%)	endo:exo Ratio	Enantiomeric Excess (ee %)
Cinnamaldehyde	Cyclopentadiene	20	-20	14	99	1 : 1.3	93 (exo)
Crotonaldehyde	Cyclopentadiene	20	-20	16	75	1 : 1.0	90 (exo)
Acrolein	Cyclopentadiene	20	-20	14	89	1 : 1.0	93 (exo)
Cinnamaldehyde	1,3-Cyclohexadiene	20	-20	48	81	14 : 1.0	94 (endo)

Sources

• 1. jk-sci.com [jk-sci.com]
• 2. Macmillan Imidazolidinone Organocatalysts [sigmaaldrich.com]
• 3. Dual‐Mode Thio‐MacMillan Organocatalysts: Stereoselective Diels–Alder Reactions or Sacrificial Self‐Cyclization to N‐Bridged Bicyclic Lactams - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. chem.pku.edu.cn [chem.pku.edu.cn]

Technical Notes & Optimization

Troubleshooting imidazolidine dihydrochloride solubility issues in aqueous solutions

Executive Overview & Physicochemical Principles

Imidazolidine dihydrochloride and its functionalized derivatives (such as chloroethylclonidine dihydrochloride, a widely utilized irreversible α1B-adrenoceptor alkylating agent[1]) are dicationic salts. While amine hydrochlorides are generally assumed to be highly water-soluble, researchers frequently encounter unexpected precipitation, cloudiness, or loss of compound titer when preparing working solutions for biological assays.

As a Senior Application Scientist, I approach solubility not as a static property, but as a dynamic equilibrium dictated by two primary physicochemical forces: pH-dependent ionization and the common ion effect . This guide is designed to help you troubleshoot solubility failures by understanding the causality behind these molecular interactions, ensuring your experimental protocols are both robust and self-validating.

Diagnostic Troubleshooting Workflow

Use the following logical matrix to diagnose and resolve precipitation issues when working with imidazolidine dihydrochloride solutions.

Diagnostic workflow for troubleshooting imidazolidine dihydrochloride solubility.

Frequently Asked Questions (Mechanistic Troubleshooting)

Q1: Why does my imidazolidine dihydrochloride precipitate immediately when added to physiological buffers like PBS? Causality & Mechanism: This is a classic manifestation of the common ion effect combined with localized pH shifts. Phosphate-buffered saline (PBS) contains a high concentration of chloride ions (~137 mM NaCl). According to Le Chatelier’s principle, introducing a hydrochloride salt into an environment already saturated with chloride ions suppresses its dissolution equilibrium, forcing the compound out of solution. Resolution: Always prepare your highly concentrated primary stock in pure, sterile double-distilled water (ddH2O)[2] or a compatible organic solvent before diluting it into chloride-rich physiological buffers.

Q2: How does pH strictly dictate the solubility limit of this compound? Causality & Mechanism: Imidazolidine dihydrochloride relies entirely on the protonated state of its amines to maintain the hydration shell required for aqueous solubility. The pKa of the imidazolidine ring in these derivatives is typically between 8.5 and 10.5[3]. If the pH of your aqueous solution exceeds 7.5, the equilibrium begins shifting toward the uncharged free base. The free base is highly lipophilic and lacks ion-dipole interactions with water, leading to rapid aggregation and precipitation. In highly alkaline environments (e.g., 0.1 M NaOH), the compound completely deprotonates and degrades[2]. Resolution: Ensure your aqueous vehicle is slightly acidic to neutral (pH 5.0–6.5) during initial dissolution.

Q3: Can I use temperature or co-solvents to force the compound into solution? Causality & Mechanism: Yes. Increasing the kinetic energy of the system via mild heating (37°C) disrupts the crystal lattice energy of the solid salt, aiding dissolution. If aqueous limits are reached, organic co-solvents can bridge the polarity gap. Methanol is highly effective (solubility ~17 mg/mL)[2], but for live-cell biological assays, DMSO is preferred due to lower cellular toxicity at final working concentrations (<0.1% v/v).

Quantitative Solubility Profiles

The following table summarizes the solubility limits and stability of representative imidazolidine dihydrochloride derivatives (e.g., chloroethylclonidine dihydrochloride) across various solvent systems[2].

Solvent / Buffer System	Max Solubility Limit	Stability (24h at 4°C)	Mechanistic Note
Pure ddH₂O (pH ~6.0)	~12 mg/mL	Stable	Ideal hydration of the dicationic salt; no common ion interference.
Methanol	~17 mg/mL	Stable	Excellent alternative for high-concentration organic stocks.
0.1 M NaOH (pH > 13)	≤ 1 mg/mL	Unstable	Complete deprotonation to the insoluble, chemically unstable free base.
PBS (137 mM Cl⁻, pH 7.4)	< 2 mg/mL	Variable / Prone to precipitation	Common ion effect drastically limits dissolution; micro-precipitates common.

Self-Validating Experimental Protocols

To ensure scientific integrity, every protocol must include an internal validation mechanism. Do not assume a compound is dissolved simply because large aggregates are no longer visible.

Protocol 1: Preparation of a 10 mg/mL Master Stock Solution

Goal: Create a stable, fully ionized aqueous stock without inducing the common ion effect.

• Weighing and Vehicle Selection: Weigh 10 mg of imidazolidine dihydrochloride powder into a sterile microcentrifuge tube. Add 1.0 mL of room-temperature, sterile ddH₂O (do not use PBS or saline).

• Kinetic Dissolution: Vortex the tube vigorously for 60 seconds. If the solution appears cloudy, place the tube in a sonicating water bath at 37°C for 5 minutes to overcome the crystal lattice energy.

• Self-Validation Checkpoint (Spectrophotometric): Blank a spectrophotometer with pure ddH₂O. Measure the optical density of your stock solution at 600 nm (OD₆₀₀).

  • Pass Criteria: An OD₆₀₀ < 0.01 indicates a true solution.

  • Fail Criteria: An OD₆₀₀ > 0.02 indicates the presence of colloidal micro-precipitates. If it fails, verify the pH of your ddH₂O (it should be slightly acidic, ~pH 6.0 due to dissolved atmospheric CO₂) and re-sonicate.

Protocol 2: Dilution into Physiological Media (In Vitro Assays)

Goal: Prevent free base precipitation when transitioning from a pure aqueous stock to a buffered, high-salt physiological medium.

• Media Preparation: Pre-warm your cell culture media (e.g., DMEM) to 37°C. Verify that the media pH is exactly 7.4.

• Dropwise Integration: Place the media on a magnetic stir plate. While stirring vigorously, add the 10 mg/mL aqueous stock solution dropwise to reach your final desired concentration (e.g., 10 µg/mL). Causality: Rapid stirring disperses the compound instantly, preventing localized pockets of high pH or high chloride concentration that trigger nucleation.

• Self-Validation Checkpoint (Microscopic): Before applying the media to your cells, place a 50 µL drop of the final dosed media on a glass slide. Observe under a phase-contrast microscope at 20x magnification.

  • Pass Criteria: A completely clear field of view.

  • Fail Criteria: The presence of refractile crystals or amorphous aggregates indicates common ion precipitation. If observed, you must lower the final concentration or utilize a DMSO co-solvent strategy.

References

• RSC Advances (Royal Society of Chemistry). Substituent effects on the basicity (pKa) of aryl guanidines and 2-(arylimino)imidazolidines. (2017).[Link]

Sources

• 1. scbt.com [scbt.com]
• 2. Chloroethylclonidine 二盐酸盐 solid | Sigma-Aldrich [sigmaaldrich.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Reference Data & Comparative Studies

Imidazolidine Dihydrochloride vs. Imidazolidinone in Asymmetric Organocatalysis: A Mechanistic and Performance Guide

Asymmetric organocatalysis has fundamentally transformed synthetic chemistry by utilizing small organic molecules to drive highly enantioselective transformations. Within the realm of amine catalysis, the structural divergence between the imidazolidinone scaffold (the privileged MacMillan catalyst) and the fully saturated imidazolidine dihydrochloride core dictates entirely different mechanistic pathways.

As a Senior Application Scientist, understanding the causality behind these structural differences is critical for rational catalyst selection. This guide objectively compares their performance, elucidates the "hidden catalyst" phenomenon of imidazolidines, and provides self-validating experimental protocols for drug development professionals.

Structural Causality and Mechanistic Divergence

The Imidazolidinone Paradigm (MacMillan Catalysts)

The genius of the MacMillan catalyst lies in the strategic placement of a carbonyl group at the C4 position of the five-membered ring[1]. This structural feature is not merely a scaffold; it is a precise electronic tuning mechanism:

• Prevention of the Aminal Sink: The C4-carbonyl delocalizes the lone pair of the adjacent N1 nitrogen, effectively converting it into a non-nucleophilic amide. This leaves the N2 secondary amine as the sole reactive site, ensuring reversible condensation with α,β-unsaturated aldehydes to form a reactive iminium ion without falling into the thermodynamic dead-end of a stable aminal[2].

• LUMO-Lowering Activation: By forming the iminium ion, the catalyst lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the substrate, facilitating rapid cycloadditions (e.g., Diels-Alder) or conjugate additions[1].

• Stereocontrol: The bulky substituents (e.g., benzyl and tert-butyl groups) enforce a strict E-geometry on the iminium ion and effectively shield one enantiotopic face, ensuring exceptional enantioselectivity[2].

The Imidazolidine Dihydrochloride (The Precatalyst Phenomenon)

Conversely, the fully saturated imidazolidine core lacks the electron-withdrawing carbonyl. Consequently, both nitrogen atoms remain highly nucleophilic[3].

• The Aminal Trap: When exposed to aldehydes, simple imidazolidines rapidly undergo direct condensation involving both nitrogen atoms, forming highly stable aminals. This effectively sequesters the catalyst, halting the catalytic cycle[3].

• In Situ Hydrolysis to Chiral Diamines: In historical literature, certain chiral imidazolidines were reported as successful catalysts for asymmetric Michael additions (e.g., in the synthesis of warfarin). However, rigorous mechanistic investigations revealed that the imidazolidine itself was inactive. Under the acidic reaction conditions, the imidazolidine was undergoing in situ hydrolysis to release a free chiral diamine (often a phenylenediamine derivative)[4]. Thus, the imidazolidine dihydrochloride acts merely as a precatalyst , while the liberated diamine dihydrochloride drives the reaction via imine catalysis[4].

Quantitative Performance & Mechanistic Data

The following table summarizes the operational and mechanistic differences between the two scaffolds, allowing researchers to select the appropriate system based on the desired activation mode.

Feature	Imidazolidinone (MacMillan Catalyst)	Imidazolidine Dihydrochloride
Core Structure	5-membered ring with C4-carbonyl	Fully saturated 5-membered ring
Active Catalytic Species	Intact Imidazolidinone	Chiral Diamine (post-hydrolysis)
Primary Activation Mode	Iminium / Enamine / SOMO Catalysis	Imine Catalysis (via diamine)
Susceptibility to Aminal Formation	Very Low (N1 is deactivated)	Very High (Thermodynamic sink)
Nucleophilicity (N parameter)	Optimally tuned for reversible binding	Overly nucleophilic; prone to trapping
Benchmark Application	Asymmetric Diels-Alder, α-Alkylation	Asymmetric Michael Additions
Typical Salt Form	Monohydrochloride, Dichloroacetate	Dihydrochloride

Mechanistic Visualization

The flowchart below illustrates the divergent pathways of the two scaffolds. While the imidazolidinone smoothly cycles through the reactive iminium intermediate, the imidazolidine either falls into an aminal trap or must hydrolyze to a diamine to achieve catalytic turnover.

Divergent mechanistic pathways of imidazolidinone vs. imidazolidine in organocatalysis.

Validated Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. The causality behind the reagent choices is explicitly detailed to guarantee reproducibility.

Protocol 1: MacMillan Imidazolidinone-Catalyzed Asymmetric Diels-Alder

Objective: Enantioselective [4+2] cycloaddition utilizing iminium activation.

Causality & Design: The catalyst is utilized as a monohydrochloride or dichloroacetate salt. The acidic counterion is strictly required to protonate the hydroxyl leaving group during the condensation step, accelerating the formation of the active iminium ion[2]. A 20 mol% loading is standard to ensure the catalyzed pathway outcompetes any racemic background thermal cycloaddition.

Step-by-Step Methodology:

• Preparation: In an oven-dried vial equipped with a magnetic stir bar, add (2S,5S)-5-benzyl-2-tert-butyl-3-methylimidazolidin-4-one monohydrochloride (20 mol%, 0.2 equiv) to a mixture of MeOH/H₂O (95:5 v/v). Note: The trace water aids in the final hydrolysis step to release the product and turnover the catalyst.

• Substrate Addition: Cool the solution to -20 °C to maximize facial discrimination. Add the α,β-unsaturated aldehyde (1.0 equiv). Stir for 5 minutes to allow pre-equilibration of the iminium ion.

• Cycloaddition: Dropwise add the diene (e.g., cyclopentadiene, 3.0 equiv). The excess diene drives the reaction to completion.

• Validation Check: Monitor via TLC or LC-MS. The reaction should remain homogeneous. The appearance of a new spot with high UV absorbance indicates product formation.

• Quench & Isolate: After complete consumption of the aldehyde (typically 12-24 h), quench the reaction with cold saturated aqueous NaHCO₃ to neutralize the acid co-catalyst and halt iminium formation. Extract with diethyl ether, dry over MgSO₄, and purify via flash chromatography.

Protocol 2: Chiral Diamine Dihydrochloride-Catalyzed Michael Addition

Objective: Bypassing the unpredictable imidazolidine hydrolysis by directly utilizing the active chiral diamine dihydrochloride.

Causality & Design: Because intact imidazolidines often act merely as precatalysts that must hydrolyze to function[4], modern protocols directly employ the corresponding chiral diamine dihydrochloride. The dihydrochloride salt buffers the basicity of the diamine, preventing unwanted side reactions (like aldol condensation of the substrate) while enabling controlled imine formation.

Step-by-Step Methodology:

• Preparation: In a dry reaction vessel, suspend the chiral 1,2-diphenylethane-1,2-diamine dihydrochloride (10 mol%) in THF.

• Activation: Add a mild base (e.g., N-methylmorpholine, 10 mol%) to partially neutralize the dihydrochloride salt, generating the mono-free amine required to attack the substrate.

• Substrate Addition: Add the Michael donor (e.g., a 1,3-dicarbonyl or nitroalkane, 1.2 equiv) and the Michael acceptor (e.g., an enone, 1.0 equiv) at room temperature.

• Validation Check: The reaction mixture may initially be a suspension but should clarify as the active imine intermediate forms. Take an aliquot for chiral HPLC after 4 hours to verify the enantiomeric excess (ee) trajectory.

• Quench & Isolate: Upon completion, quench with 1M HCl to hydrolyze the product-imine complex. Extract with ethyl acetate, wash with brine, dry, and purify.

References

• Scientific Background on the Nobel Prize in Chemistry 2021 NobelPrize.org
• Iminium Catalysis Chemical Reviews (ACS Public
• A quantitative approach to nucleophilic organocatalysis N
• Review Article: Asymmetric Organocatalysis at the Service of Medicinal Chemistry Semantic Scholar

Sources

• 1. nobelprize.org [nobelprize.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. A quantitative approach to nucleophilic organocatalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

A Senior Application Scientist's Guide to Imidazolidine Dihydrochloride and Ethylenediamine Dihydrochloride: A Comparative Reactivity Analysis

For researchers, scientists, and professionals in drug development, a nuanced understanding of reagent reactivity is paramount for successful synthetic strategy and molecular design. While both imidazolidine dihydrochloride and ethylenediamine dihydrochloride serve as sources of a two-carbon diamine unit, their structural differences—cyclic versus acyclic—impart profound distinctions in their chemical behavior, stability, and synthetic utility.

This guide provides an in-depth, objective comparison of their reactivity, supported by established chemical principles and illustrative experimental protocols. Our focus is to move beyond mere cataloging of properties to explain the causality behind their divergent reactivities, empowering you to make more informed decisions in your research.

Core Structural and Physicochemical Distinctions

At first glance, both molecules are dihydrochloride salts of simple diamines. However, the cyclic nature of imidazolidine fundamentally alters its properties compared to the linear ethylenediamine.

Imidazolidine is a five-membered saturated heterocycle containing two secondary amine groups at the 1 and 3 positions. It is a cyclic aminal, which can be viewed as a methylene-bridged ethylenediamine.[1][2] Ethylenediamine is a simple acyclic alkane with two primary amine groups at positions 1 and 2.[3] The dihydrochloride salts are the protonated, more stable forms of these basic amines, making them suitable for storage and handling.

Property	Imidazolidine Dihydrochloride	Ethylenediamine Dihydrochloride
Structure
Molecular Formula	C₃H₈N₂ · 2HCl	C₂H₈N₂ · 2HCl
Molar Mass	145.04 g/mol	133.02 g/mol [4]
Appearance	White crystalline solid	White crystalline solid[4][5]
Amine Type	Secondary (cyclic)	Primary (acyclic)
Key Structural Feature	Cyclic Aminal	Acyclic Diamine
Solubility	Soluble in water	Highly soluble in water[5]

The most critical distinction for reactivity is that imidazolidine is a cyclic aminal . Aminals are known to be labile, particularly under acidic conditions, where they can hydrolyze back to their constituent aldehyde and diamine.[6] This inherent instability under specific conditions is the primary point of divergence from the much more robust acyclic ethylenediamine.

Comparative Reactivity: A Mechanistic Perspective

The reactivity of these compounds is best understood by considering their behavior as nucleophiles (after deprotonation) and their stability towards hydrolysis.

2.1 Nucleophilicity and Reactions with Electrophiles

As dihydrochloride salts, the nitrogen atoms are protonated and thus non-nucleophilic. To engage in nucleophilic reactions, they must be deprotonated by a base. The reactivity of the resulting free amine is then governed by electronics and sterics.

• Ethylenediamine (Primary Amine): The free base is a potent bidentate nucleophile.[7] Its primary amine groups readily attack a wide range of electrophiles. It is a foundational building block for synthesizing numerous heterocycles. For instance, its condensation with aldehydes or ketones is a common route to form imidazolines.[8]

• Imidazolidine (Secondary Amine): The free base contains two secondary amines. While secondary amines are strong nucleophiles, the cyclic structure of imidazolidine imposes conformational constraints. More importantly, imidazolidine is often the product of a reaction between ethylenediamine and an aldehyde (specifically formaldehyde for the parent compound).[1][9] Its primary reactivity pathway often involves the reverse of its formation—ring-opening.

2.2 Hydrolytic Stability: The Key Differentiator

The most significant difference in their chemical behavior is their stability in aqueous acidic environments.

• Ethylenediamine Dihydrochloride: This salt is exceptionally stable in water across a wide pH range. It is simply the protonated form of the diamine and does not undergo decomposition.

• Imidazolidine Dihydrochloride: As a cyclic aminal, imidazolidine is susceptible to acid-catalyzed hydrolysis.[1][6] The presence of acid (even the acidity from its own hydrochloride salt in solution) can catalyze the ring-opening reaction, reverting it to ethylenediamine and formaldehyde.[6][10] This lability makes it a poor choice for reactions conducted under acidic conditions where the intact ring is required.

This relationship can be visualized as an equilibrium that is highly sensitive to pH.

Causality between Ethylenediamine and Imidazolidine.

2.3 Chelation Chemistry

The ability to chelate metal ions is another area of divergent application.

• Ethylenediamine: It is a classic and powerful bidentate chelating ligand in coordination chemistry, abbreviated as "en".[3] The two primary amine groups form stable five-membered rings with a wide variety of metal ions, a property leveraged in catalysis and as sequestering agents.[7][11]

• Imidazolidine: While the nitrogen atoms can coordinate to metals, it is not typically used as a simple chelating agent in the way ethylenediamine is. Its derivatives, however, are integral to more complex ligands and N-heterocyclic carbene (NHC) precursors.[9]

Experimental Validation: Protocols for Reactivity Assessment

To provide a practical framework for comparing these reagents, we describe two self-validating experimental protocols.

Protocol 1: Comparative Analysis of Nucleophilicity via Hinsberg Test

The Hinsberg test, which uses benzenesulfonyl chloride as an electrophile, is a classic method to differentiate between primary, secondary, and tertiary amines and can be adapted here to compare reaction rates.[12][13]

Objective: To qualitatively compare the nucleophilic reactivity of the free amines generated in situ from their dihydrochloride salts.

Methodology:

• Preparation: Prepare two separate reaction vessels. To each, add 1.0 mmol of the respective dihydrochloride salt (imidazolidine dihydrochloride or ethylenediamine dihydrochloride).

• Deprotonation: To each vessel, add 10 mL of 10% aqueous sodium hydroxide (NaOH) solution to deprotonate the amine hydrochlorides and generate the free amines.

• Reaction Initiation: Add 1.1 mmol of benzenesulfonyl chloride to each vessel simultaneously while stirring vigorously.

• Observation:

  • Ethylenediamine (Primary): A precipitate will form (the bis-sulfonamide). Upon further acidification, this precipitate will remain insoluble. The initial reaction is typically rapid.

  • Imidazolidine (Secondary): A precipitate of the N,N'-bis(benzenesulfonyl)imidazolidine will form. This solid will be insoluble in both the basic reaction medium and upon subsequent acidification.

• Analysis: The relative rate of precipitate formation provides a qualitative measure of nucleophilic reactivity. Given the higher intrinsic nucleophilicity of primary amines, the ethylenediamine reaction is expected to proceed more rapidly.

Protocol 2: Assay for Hydrolytic Stability

This protocol directly tests the key reactivity difference: the stability of the imidazolidine ring in an acidic environment.

Objective: To quantify the hydrolytic stability of each compound under controlled acidic conditions.

Methodology:

• Preparation: Prepare a 10 mM solution of each dihydrochloride salt in a deuterated acetate buffer (e.g., d₄-acetic acid/sodium acetate in D₂O, pH 5.0).

• Time-Zero Analysis: Immediately after preparation, acquire a ¹H NMR spectrum for each solution. This serves as the t=0 reference. For imidazolidine, identify the characteristic peaks for the ring protons. For ethylenediamine, identify the peak for the ethylene bridge protons.

• Incubation: Maintain the NMR tubes at a constant temperature (e.g., 40 °C).

• Time-Course Monitoring: Acquire subsequent ¹H NMR spectra at regular intervals (e.g., 1, 4, 8, and 24 hours).

• Analysis:

  • Ethylenediamine Dihydrochloride: The spectrum is expected to remain unchanged over the 24-hour period, indicating its stability.

  • Imidazolidine Dihydrochloride: The spectra will show a time-dependent decrease in the intensity of the imidazolidine ring signals and a corresponding increase in signals characteristic of ethylenediamine and hydrated formaldehyde (methanediol). The rate of hydrolysis can be calculated by integrating the relevant peaks.

Sources

• 1. Synthesis and Chemical Reactivity of Imidazolidines_Chemicalbook [chemicalbook.com]
• 2. Imidazolidine — Grokipedia [grokipedia.com]
• 3. Ethylenediamine - Wikipedia [en.wikipedia.org]
• 4. Ethylenediamine Dihydrochloride | C2H10Cl2N2 | CID 9521 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. CAS 333-18-6: Ethylenediamine dihydrochloride | CymitQuimica [cymitquimica.com]
• 6. Imidazolidine - Wikipedia [en.wikipedia.org]
• 7. What is the mechanism of Ethylenediamine Dihydrochloride? [synapse.patsnap.com]
• 8. 2-Imidazoline synthesis [organic-chemistry.org]
• 9. Recent advances in the synthesis of highly substituted imidazolidines - RSC Advances (RSC Publishing) DOI:10.1039/D4RA06010E [pubs.rsc.org]
• 10. Hydrolysis of 4-imino-imidazolidin-2-ones in acid and the mechanism of cyclization of hydantoic acid amides - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 11. What is Ethylenediamine Dihydrochloride used for? [synapse.patsnap.com]
• 12. Amine Reactivity [www2.chemistry.msu.edu]
• 13. chem.libretexts.org [chem.libretexts.org]

A Senior Application Scientist’s Guide to the Validation of Imidazolidine Dihydrochloride Purity by High-Performance Liquid Chromatography

Abstract

For researchers, scientists, and drug development professionals, the accurate determination of a sample's purity is a non-negotiable prerequisite for reliable downstream applications. This guide provides an in-depth technical comparison of High-Performance Liquid Chromatography (HPLC) as the primary method for validating the purity of Imidazolidine Dihydrochloride. We will explore the causality behind chromatographic choices, present a detailed, self-validating experimental protocol, and objectively compare HPLC with orthogonal analytical techniques. The methodologies and validation principles discussed are grounded in authoritative guidelines from the International Council for Harmonisation (ICH).[1][2][3]

The Imperative of Purity for Imidazolidine Dihydrochloride

Imidazolidine and its derivatives are foundational heterocyclic scaffolds in medicinal chemistry, often serving as precursors or key structural motifs in pharmacologically active agents.[4] The presence of even minute quantities of impurities—such as unreacted starting materials, by-products from synthesis, or degradation products—can significantly alter the compound's chemical properties, biological activity, and toxicological profile. Therefore, a robust, validated analytical method to ascertain purity is not merely a quality control checkpoint; it is a cornerstone of scientific validity and regulatory compliance.

The Gold Standard: Reversed-Phase HPLC

High-Performance Liquid Chromatography (HPLC) is the preeminent technique for assessing the purity of pharmaceutical compounds due to its high resolving power, sensitivity, and quantitative accuracy.[5][6]

Causality of Method Selection for Imidazolidine Dihydrochloride

The selection of an optimal HPLC method is dictated by the physicochemical properties of the analyte. Imidazolidine dihydrochloride is a small, polar, and basic molecule. This presents a specific set of challenges for traditional reversed-phase chromatography:

• Analyte Polarity: Highly polar compounds often exhibit poor retention on non-polar stationary phases like C18, eluting at or near the solvent front.

• Basic Nature: The amine functional groups are protonated at acidic to neutral pH. These positive charges can interact with residual, negatively charged silanol groups on the silica-based column packing, leading to poor peak shape (tailing) and inconsistent retention times.

To overcome these challenges, our recommended method employs a C18 column with an ion-pairing agent in the mobile phase. The trifluoroacetic acid (TFA) serves a dual purpose: it acts as an ion-pairing agent, forming a neutral complex with the protonated analyte to enhance retention, and it maintains a low pH to suppress the ionization of silanol groups, thereby improving peak symmetry. Detection at a low UV wavelength (e.g., 210 nm) is necessary as the imidazolidine ring lacks a significant chromophore.[7][8]

Experimental Workflow for HPLC Analysis

The following diagram outlines the logical flow of the HPLC purity validation process, from initial sample handling to the final purity determination.

Caption: HPLC experimental workflow for imidazolidine dihydrochloride purity analysis.

Detailed Experimental Protocol

This protocol is designed as a self-validating system by incorporating system suitability tests (SSTs) to ensure the chromatographic system is performing adequately before sample analysis.[9]

A. Instrumentation and Reagents

• HPLC system with a quaternary pump, autosampler, column thermostat, and a photodiode array (PDA) or UV detector.

• HPLC-grade acetonitrile (ACN) and water.

• Trifluoroacetic acid (TFA), analytical grade.

• Imidazolidine dihydrochloride reference standard and test sample.

B. Chromatographic Conditions

Parameter	Condition	Rationale
Column	C18, 4.6 x 150 mm, 5 µm	Standard reversed-phase column offering good efficiency and robustness.
Mobile Phase A	0.1% TFA in Water	Provides the aqueous component and the ion-pairing agent.
Mobile Phase B	0.1% TFA in Acetonitrile	Provides the organic component for elution.
Gradient	5% B to 95% B over 15 min, hold at 95% B for 2 min, return to 5% B over 1 min, hold for 2 min	A broad gradient ensures elution of both the polar analyte and any less polar impurities.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Column Temp.	30 °C	Maintains consistent retention times and improves peak shape.
Detection	210 nm	Low wavelength required due to the lack of a strong chromophore.

| Injection Vol. | 10 µL | A typical volume for analytical HPLC. |

C. Solution Preparation

• Standard Solution (1 mg/mL): Accurately weigh ~10 mg of the imidazolidine dihydrochloride reference standard into a 10 mL volumetric flask. Dissolve and dilute to volume with Mobile Phase A.

• Sample Solution (1 mg/mL): Prepare the test sample in the same manner as the Standard Solution.

D. System Suitability Test (SST)

• Equilibrate the HPLC system with the initial mobile phase conditions for at least 20 minutes.

• Make five replicate injections of the Standard Solution.

• Verify the following acceptance criteria:

  • Precision: Relative Standard Deviation (RSD) of the main peak area must be ≤ 2.0%.[9] A more modern system should achieve an RSD of ≤ 0.73%.[10]

  • Peak Tailing (Tailing Factor): Should be ≤ 2.0.[9]

  • Resolution (Rs): Resolution between the main peak and the closest eluting impurity should be ≥ 2.0.

E. Procedure & Calculation

• If SST criteria are met, inject the Sample Solution in duplicate.

• Integrate all peaks in the chromatogram from the void volume to the end of the run, disregarding any peaks associated with the blank/solvent.

• Calculate the purity of the sample using the area normalization method:

  • % Purity = (Area of Main Peak / Total Area of All Peaks) x 100

Method Validation According to ICH Q2(R1)

The described HPLC method must be formally validated to demonstrate its suitability for its intended purpose.[2][11] The key validation parameters are summarized below.

Validation Parameter	Purpose	Typical Acceptance Criteria
Specificity	To demonstrate that the method can unequivocally assess the analyte in the presence of impurities and degradants.	Peak purity analysis (using PDA detector), no co-elution with known impurities.[10]
Linearity	To demonstrate a proportional relationship between analyte concentration and detector response.	Correlation coefficient (r²) ≥ 0.999 over a range of ~50-150% of the target concentration.
Accuracy	To demonstrate the closeness of the test results to the true value.	% Recovery of 98.0% to 102.0% for spiked samples at three concentration levels.
Precision	To demonstrate the degree of scatter between a series of measurements.	Repeatability (intra-day) and Intermediate Precision (inter-day) RSD ≤ 2.0%.
Limit of Quantitation (LOQ)	The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.	Signal-to-Noise ratio ≥ 10.
Robustness	To demonstrate the method's reliability with respect to deliberate variations in method parameters.	System suitability parameters remain within limits when flow rate, column temperature, or mobile phase composition are slightly varied.

Comparative Analysis with Orthogonal Methods

While HPLC is a powerful tool, a comprehensive purity assessment often benefits from the use of orthogonal methods—techniques that rely on different separation or detection principles.[12] This approach provides a more complete and trustworthy characterization of the sample.

Overview of Alternatives

• Quantitative NMR (qNMR): A primary analytical method that determines purity by comparing the integral of an analyte's proton signal to that of a certified internal standard of known purity. It does not require a reference standard of the analyte itself and provides structural confirmation.

• Gas Chromatography (GC): An excellent technique for separating volatile and thermally stable compounds. For imidazolidine dihydrochloride, derivatization would be necessary to convert the non-volatile salt into a volatile derivative.

• Acid-Base Titration: A classic analytical technique that quantifies the total amount of basic substance (the amine groups) in the sample. It is simple and accurate but non-specific, as it cannot distinguish between the main compound and any basic impurities.[13]

Quantitative Comparison of Methods

The following table summarizes the performance of each method for the purity assessment of a hypothetical batch of imidazolidine dihydrochloride.

Analytical Method	Purity (%)	Relative Standard Deviation (%)	Specificity	Sensitivity	Key Advantage	Key Limitation
HPLC-UV	99.65	0.12	High	High	Excellent impurity profiling and sensitivity.	Requires analyte-specific reference standard for potency.
qNMR	99.71	0.09	High	Moderate	Absolute quantification without a specific reference standard; provides structural information.	Lower sensitivity to trace impurities compared to HPLC.
GC-FID (post-derivatization)	99.58	0.23	High	Very High	Excellent for volatile or semi-volatile impurities not seen by HPLC.	Requires a robust and reproducible derivatization step.
Titration	99.85	0.15	Low	Low	Simple, low-cost, and accurate for total base content.	Cannot detect or quantify non-basic impurities.

A Holistic Purity Validation Strategy

A truly authoritative purity claim is built upon a foundation of complementary data. The choice of methods should be guided by a logical assessment of the compound's properties and the potential impurity profile.

Caption: Logical workflow for a comprehensive purity validation program.

This integrated approach ensures that the final purity value is not an artifact of a single technique. For instance, HPLC provides a detailed profile of non-volatile impurities, qNMR delivers an accurate absolute purity value, and GC can uncover residual solvents or other volatile contaminants.

Conclusion and Recommendations

The validation of imidazolidine dihydrochloride purity is most effectively and reliably achieved using a well-developed, validated Reversed-Phase HPLC method . The use of an ion-pairing agent like TFA is critical for achieving good chromatography for this polar, basic analyte. This method provides the sensitivity and specificity required for robust impurity profiling in accordance with regulatory expectations.[10][14]

For the highest level of analytical confidence, especially in drug development and for the certification of reference materials, we strongly recommend a multi-faceted approach.[12] Supplementing HPLC data with an orthogonal method, particularly qNMR , provides an independent, absolute measure of purity and confirms the compound's identity. This dual-methodology strategy creates a self-validating and authoritative data package that ensures the quality and integrity of the imidazolidine dihydrochloride sample.

References

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. U.S. Food and Drug Administration. [Link]

• HPLC Method Development and Validation for Pharmaceutical Analysis. Technology Networks. [Link]

• ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). International Council for Harmonisation. [Link]

• ASPECTS OF VALIDATION IN HPLC METHOD DEVELOPMENT FOR PHARMACEUTICAL ANALYSIS – COMPARISON OF VALIDATION REQUIREMENTS BY FDA, USP AND ICH. International Journal of Pharmaceutical Sciences and Research. [Link]

• ICH Q2 Analytical Method Validation. Slideshare. [Link]

• Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. European Medicines Agency. [Link]

• System suitability Requirements for a USP HPLC Method - HPLC Primer. Chromak Research. [Link]

• Validation of high-performance liquid chromatography methods for pharmaceutical analysis. Understanding the differences and similarities between validation requirements of the US Food and Drug Administration, the US Pharmacopeia and the International Conference on Harmonization. Semantic Scholar. [Link]

• Validation of Stability-Indicating HPLC Methods for Pharmaceuticals: Overview, Methodologies, and Case Studies. Chromatography Online. [Link]

• Chemical Derivatization Processes Applied to Amine Determination in Samples of Different Matrix Composition. ACS Publications. [Link]

• Comparative study of five different amine-derivatization methods for metabolite analyses by liquid chromatography-tandem mass spectrometry. PubMed. [Link]

• Standard Test Methods for Total, Primary, Secondary, and Tertiary Amine Values of Fatty Amines by Alternative Indicator Method 1. Academia.edu. [Link]

• Identifying Amines: Principles and Practical Methods. Iran Silicate Industries. [Link]

• RP-HPLC Method Development and Validation of Genotoxic Impurity 1- Acetyl-2-imidazolidinone content in Tizanidine Hydrochloride. Impactfactor. [Link]

• Imidazolidine. Wikipedia. [Link]

Sources

• 1. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 2. database.ich.org [database.ich.org]
• 3. ema.europa.eu [ema.europa.eu]
• 4. Synthesis, molecular properties, toxicity and biological evaluation of some new substituted imidazolidine derivatives in search of potent anti-inflammatory agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ijpsr.com [ijpsr.com]
• 6. semanticscholar.org [semanticscholar.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. impactfactor.org [impactfactor.org]
• 9. System suitability Requirements for a USP HPLC Method - HPLC Primer [mtc-usa.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry | FDA [fda.gov]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. (PDF) Standard Test Methods for Total, Primary, Secondary, and Tertiary Amine Values of Fatty Amines by Alternative Indicator Method 1 [academia.edu]
• 14. pharmtech.com [pharmtech.com]

A Comparative Guide to the Validation of Imidazolidine Dihydrochloride by LC-MS: A Methodological Deep Dive

This guide provides an in-depth technical comparison for the analytical validation of imidazolidine dihydrochloride, a compound whose accurate quantification is critical in pharmaceutical development. We will move beyond a simple recitation of protocols to explore the fundamental scientific reasoning behind method selection, optimization, and validation, establishing a robust, self-validating system for its analysis. The primary focus will be on a highly specific and sensitive Hydrophilic Interaction Liquid Chromatography-Tandem Mass Spectrometry (HILIC-MS/MS) method, contextualized by comparing its performance against alternative analytical strategies.

The Analytical Challenge: Understanding Imidazolidine Dihydrochloride

Imidazolidine dihydrochloride is a small, highly polar, and water-soluble molecule. These physicochemical properties present a significant challenge for traditional reversed-phase liquid chromatography (RPLC), where retention is based on hydrophobic interactions. In RPLC systems, such polar analytes exhibit little to no retention, eluting at or near the solvent front (void volume).[1] This lack of retention leads to two major problems:

• Poor Resolution: The analyte peak is not separated from other polar matrix components or impurities, compromising specificity and accuracy.

• Matrix Effects: Co-elution with salts and other endogenous materials from the sample matrix can cause significant ion suppression or enhancement in the mass spectrometer's electrospray ionization (ESI) source, leading to unreliable quantification.[2][3]

Given these challenges, a specialized analytical approach is not just preferable, but necessary to achieve the levels of sensitivity and specificity required for impurity testing in the pharmaceutical industry.

The Premier Solution: HILIC-MS/MS for Superior Performance

To overcome the limitations of RPLC, we turn to Hydrophilic Interaction Liquid Chromatography (HILIC). HILIC utilizes a polar stationary phase (such as bare silica or amide-functionalized silica) and a mobile phase with a high concentration of an organic solvent (typically acetonitrile) and a small amount of aqueous buffer.[4] In this system, polar analytes like imidazolidine are retained through a partitioning mechanism into a water-enriched layer on the surface of the stationary phase.[5]

Why HILIC is the optimal choice:

• Enhanced Retention: It provides robust and tunable retention for highly polar compounds that are unretained in RPLC.[4]

• Orthogonal Selectivity: The separation mechanism is fundamentally different from RPLC, offering a powerful tool for resolving complex mixtures.[4]

• MS Compatibility: The high organic content of the mobile phase promotes efficient solvent desolvation and analyte ionization in the ESI source, often leading to a significant increase in MS sensitivity compared to the highly aqueous mobile phases used in RPLC.[4][6]

Coupling HILIC with tandem mass spectrometry (MS/MS) provides an additional layer of specificity and sensitivity. By operating in Multiple Reaction Monitoring (MRM) mode, we select a specific precursor ion for imidazolidine and monitor a unique product ion generated through collision-induced dissociation (CID). This technique effectively filters out background noise and interferences, allowing for precise quantification even at trace levels.[7][8]

HILIC-MS/MS Experimental Workflow

The following diagram illustrates the complete analytical workflow from sample receipt to final data reporting.

Caption: HILIC-MS/MS workflow for imidazolidine dihydrochloride analysis.

Detailed Experimental Protocol

1. Standard and Sample Preparation:

• Stock Solution (100 µg/mL): Accurately weigh ~10 mg of imidazolidine dihydrochloride reference standard into a 100 mL volumetric flask. Dissolve and dilute to volume with a diluent of 90:10 (v/v) acetonitrile/water.

• Calibration Standards: Prepare a series of calibration standards by serial dilution of the stock solution to cover the desired concentration range (e.g., 1 ng/mL to 500 ng/mL).

• Sample Preparation: Accurately weigh the drug substance or product and dissolve in the diluent to achieve a target concentration within the calibration range. Vortex to ensure complete dissolution and filter through a 0.22 µm syringe filter before analysis.

2. LC-MS/MS Conditions:

• LC System: UHPLC system capable of handling high organic mobile phases.

• Column: Amide-based HILIC column (e.g., 100 mm x 2.1 mm, 1.7 µm).

• Mobile Phase A: 10 mM Ammonium Formate in Water, pH 3.5.

• Mobile Phase B: Acetonitrile.

• Gradient: 95% B to 50% B over 5 minutes.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

• MS System: Tandem quadrupole mass spectrometer.

• Ionization Source: Electrospray Ionization (ESI), Positive Mode.

• MRM Transition: Hypothetical values: Precursor Ion (Q1) m/z 87.1 → Product Ion (Q3) m/z 70.1.

• Key MS Parameters: Capillary Voltage: 3.5 kV; Source Temperature: 150 °C; Desolvation Temperature: 400 °C.

Method Validation According to ICH Q2(R2) Guidelines

The objective of validation is to demonstrate that the analytical procedure is fit for its intended purpose.[9] The validation protocol must be established before the study begins, defining the performance characteristics and acceptance criteria.[9][10]

Table 1: Summary of Validation Parameters and Acceptance Criteria

Validation Parameter	Purpose	Acceptance Criteria
Specificity	To ensure the signal is unequivocally from the analyte.	No significant interference at the retention time of the analyte in blank and placebo samples. Peak purity should be demonstrated.
Linearity & Range	To demonstrate a proportional relationship between concentration and response over a defined range.	Correlation coefficient (r²) ≥ 0.99. Residuals should be randomly distributed.
Accuracy	To measure the closeness of the test results to the true value.	Mean recovery of 80% - 120% at three concentration levels (low, medium, high).[11][12]
Precision	To measure the degree of scatter between a series of measurements.	Repeatability (Intra-day): RSD ≤ 15%. Intermediate Precision (Inter-day): RSD ≤ 15%.[11][13]
Limit of Quantitation (LOQ)	The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.	Signal-to-noise ratio (S/N) ≥ 10. Accuracy and precision must meet criteria at this level (e.g., recovery 70-130%, RSD ≤ 20%).[12][14]
Limit of Detection (LOD)	The lowest amount of analyte that can be detected but not necessarily quantified.	Signal-to-noise ratio (S/N) ≥ 3.[14]
Robustness	To measure the method's capacity to remain unaffected by small, deliberate variations in parameters.	No significant impact on results when parameters (e.g., pH, flow rate, column temp) are slightly varied. RSD should remain within acceptable limits.

Table 2: Illustrative Validation Results for HILIC-MS/MS Method

Parameter	Result	Outcome
Linearity (1-500 ng/mL)	r² = 0.998	Pass
Accuracy (n=3 levels, 3 reps)	Low (5 ng/mL): 98.5% RecoveryMid (100 ng/mL): 101.2% RecoveryHigh (400 ng/mL): 99.3% Recovery	Pass
Precision (Repeatability, n=6)	100 ng/mL: RSD = 2.8%	Pass
Precision (Intermediate, 3 days)	100 ng/mL: RSD = 4.1%	Pass
LOQ	1.0 ng/mL (S/N > 10, Accuracy=105%, RSD=8.5%)	Pass
LOD	0.3 ng/mL (S/N > 3)	Pass
Specificity	No interferences observed in blank matrix.	Pass

These results demonstrate that the HILIC-MS/MS method is specific, linear, accurate, precise, and sensitive, making it suitable for its intended purpose of quantifying trace levels of imidazolidine dihydrochloride.

Comparative Analysis: LC-MS and Its Alternatives

While HILIC-MS/MS is the premier method, it is instructive to compare it with other potential analytical techniques. The choice of method is always a balance between performance requirements and practical constraints like equipment availability and sample throughput.

Alternative Methodologies

• Reversed-Phase LC with UV Detection (RPLC-UV): The most common HPLC technique. As discussed, it is unsuitable for this analyte due to poor retention. Even if some retention were achieved (e.g., with highly aqueous mobile phases), UV detection lacks the sensitivity and specificity of MS, making it inadequate for trace impurity analysis, especially in complex matrices.[15]

• Gas Chromatography-Mass Spectrometry (GC-MS): A powerful technique for volatile and semi-volatile compounds.[8] Imidazolidine dihydrochloride is a non-volatile salt. Analysis by GC-MS would require a chemical derivatization step to make the analyte volatile and thermally stable. This adds complexity, time, and potential sources of error to the workflow.

• Capillary Electrophoresis (CE): An excellent technique for separating charged and polar molecules, offering high separation efficiency.[15] However, CE can sometimes suffer from lower robustness and reproducibility compared to modern UHPLC systems, and its sensitivity when coupled to MS may not always match that of a well-optimized LC-MS system.

Decision Framework for Method Selection

The following diagram outlines the logical process for selecting the optimal analytical method based on the analyte's properties.

Caption: Decision tree for selecting the appropriate analytical technique.

Head-to-Head Comparison

Table 3: Performance Comparison of Analytical Techniques

Feature	HILIC-MS/MS	RPLC-UV	GC-MS (with Derivatization)
Specificity	Very High (Chromatography + MRM)	Low to Medium	High
Sensitivity (LOQ)	Excellent (~1 ng/mL)	Poor (>1 µg/mL)	Good (ng/mL range)
Analyte Suitability	Ideal for polar, non-volatile compounds	Poor for polar compounds	Requires derivatization
Sample Preparation	Simple (Dilute and Shoot)	Simple	Complex (Derivatization step)
Robustness	High	High	Medium (Derivatization variability)
Throughput	High	High	Low
Overall Fitness	Excellent	Unsuitable	Suboptimal

Conclusion

For the quantitative validation of imidazolidine dihydrochloride, the HILIC-MS/MS method is demonstrably superior to all practical alternatives. Its ability to directly retain and sensitively detect this challenging polar analyte without cumbersome derivatization steps makes it the most robust, accurate, and efficient choice. The validation data, grounded in the principles of ICH Q2(R2), confirm that the method is fit-for-purpose, providing trustworthy data essential for drug development and regulatory submission. By understanding the causality behind the analytical challenges and method selection, researchers can confidently implement this strategy for this and other similar polar analytes.

References

• U.S. Food and Drug Administration. (2024). Q2(R2) Validation of Analytical Procedures. [Link][9][10]

• ProPharma Group. (2024). Highlights from FDA's Analytical Test Method Validation Guidance. [Link][16]

• U.S. Food and Drug Administration. (2015). Analytical Procedures and Methods Validation for Drugs and Biologics. [Link][17]

• ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link][18]

• International Council for Harmonisation. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link][14]

• U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. [Link][19]

• BioPharm International. (2024). FDA Releases Guidance on Analytical Procedures. [Link][20]

• Slideshare. (n.d.). ICH Q2 Analytical Method Validation. [Link][21]

• Pharmaceutical Technology. (2026). Analytical Technologies for Genotoxic Impurities in Pharmaceutical Compounds. [Link][15]

• PubMed. (2022). Preparation of imidazolidinone compounds as derivatization reagent for diastereomerization and chromatographic separation of chiral organic acids. [Link][22]

• European Medicines Agency. (2006). ICH Topic Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. [Link][23]

• ResearchGate. (n.d.). Development of derivatization reagents bearing chiral 4-imidazolidinone for distinguishing primary amines from other amino acids and application to the liquid chromatography-tandem mass spectrometric analysis of miso. [Link][24]

• American Pharmaceutical Review. (2014). Analytical Strategies for Genotoxic Impurities in the Pharmaceutical Industry. [Link][25]

• Research and Reviews: Journal of Pharmaceutical Analysis. (2023). Role of Analytical Methods for Detection of Genotoxic Impurities. [Link][7]

• ResolveMass. (2026). Genotoxic Impurity Analysis in Pharma: A Step-by-Step Guide. [Link][8]

• PubMed Central (PMC). (n.d.). Determination of Imidazole Dipeptides and Related Amino Acids in Natural Seafoods by Liquid Chromatography–Tandem Mass Spectrometry Using a Pre-Column Derivatization Reagent. [Link][26]

• CHIMIA. (n.d.). Challenges in ESI-MS-based Untargeted Metabolomics. [Link][27]

• RSC Publishing. (n.d.). Investigation into the use of derivatization with imidazole for the detection of clavam compounds by liquid chromatography–mass spectrometry. [Link][28]

• BioPharm International. (n.d.). Method Validation Guidelines. [Link][11]

• PubMed. (2012). LC-MS metabolomics of polar compounds. [Link][1]

• PubMed. (2008). Development and validation of a LC-MS method with electrospray ionization for the determination of the imidazole H3 antagonist ROS203 in rat plasma. [Link][29]

• BioPharm International. (2014). Systematic Troubleshooting for LC/MS/MS - Part 1: Sample Preparation and Chromatography. [Link][2]

• Anapharm Bioanalytics. (2021). Challenges in development of robust analytical methods for the quantitation of low molecular weight compounds by LC-MS/MS. [Link][30]

• Chromatography Today. (2026). Advances in Hydrophilic Interaction Liquid Chromatography for Pharmaceutical Analysis. [Link][4]

• Bioanalysis Zone. (n.d.). Development and Validation of LC-MS/MS Methods for the Quantitation of Commonly Co-administered Drugs in Support of Several Clinical Studies. [Link][13]

• LCGC International. (2026). A New Perspective on the Challenges of Mass Spectrometry. [Link][3]

• European Medicines Agency. (2022). ICH guideline Q2(R2) on validation of analytical procedures. [Link][31]

• PubMed Central (PMC). (n.d.). Lipidomics by HILIC-Ion Mobility-Mass Spectrometry. [Link][32]

• Agilent. (n.d.). Simultaneous, quantitative analysis of amino acids (AA) and untargeted metabolomics using hydrophilic interaction chromatography (HILIC) and ESI-QTOF. [Link][33]

• Agilent. (n.d.). Hydrophilic Interaction Chromatography (HILIC) Separation of Basic Drugs using MS/MS Detection. [Link][6]

• LCGC International. (2020). Validation of Stability-Indicating HPLC Methods for Pharmaceuticals: Overview, Methodologies, and Case Studies. [Link][12]

• PubMed Central (PMC). (n.d.). A Quantitative HILIC–MS/MS Assay of the Metabolic Response of Huh-7 Cells Exposed to 2,3,7,8-Tetrachlorodibenzo-p-Dioxin. [Link][5]

Sources

• 1. LC-MS metabolomics of polar compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. A Quantitative HILIC–MS/MS Assay of the Metabolic Response of Huh-7 Cells Exposed to 2,3,7,8-Tetrachlorodibenzo-p-Dioxin - PMC [pmc.ncbi.nlm.nih.gov]
• 6. agilent.com [agilent.com]
• 7. rroij.com [rroij.com]
• 8. resolvemass.ca [resolvemass.ca]
• 9. fda.gov [fda.gov]
• 10. Q2(R2) Validation of Analytical Procedures | FDA [fda.gov]
• 11. biopharminternational.com [biopharminternational.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. bioanalysis-zone.com [bioanalysis-zone.com]
• 14. database.ich.org [database.ich.org]
• 15. chromatographyonline.com [chromatographyonline.com]
• 16. propharmagroup.com [propharmagroup.com]
• 17. Analytical Procedures and Methods Validation for Drugs and Biologics | FDA [fda.gov]
• 18. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 19. fda.gov [fda.gov]
• 20. biopharminternational.com [biopharminternational.com]
• 21. ICH Q2 Analytical Method Validation | PPTX [slideshare.net]
• 22. Preparation of imidazolidinone compounds as derivatization reagent for diastereomerization and chromatographic separation of chiral organic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. ema.europa.eu [ema.europa.eu]
• 24. researchgate.net [researchgate.net]
• 25. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 26. Determination of Imidazole Dipeptides and Related Amino Acids in Natural Seafoods by Liquid Chromatography–Tandem Mass Spectrometry Using a Pre-Column Derivatization Reagent - PMC [pmc.ncbi.nlm.nih.gov]
• 27. chimia.ch [chimia.ch]
• 28. Investigation into the use of derivatization with imidazole for the detection of clavam compounds by liquid chromatography–mass spectrometry - Analytical Communications (RSC Publishing) [pubs.rsc.org]
• 29. Development and validation of a LC-MS method with electrospray ionization for the determination of the imidazole H3 antagonist ROS203 in rat plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 30. Challenges in development of robust analytical methods for the quantitation of low molecular weight compounds by LC-MS/MS - Anapharm [anapharmbioanalytics.com]
• 31. ema.europa.eu [ema.europa.eu]
• 32. Lipidomics by HILIC-Ion Mobility-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 33. bath.ac.uk [bath.ac.uk]

Benchmarking Imidazolidine Dihydrochloride Synthesis: Formalin vs. Paraformaldehyde

As a Senior Application Scientist, one of the most frequent optimization requests I encounter involves the synthesis of saturated heterocyclic building blocks. Imidazolidine dihydrochloride—a cyclic aminal core essential for drug development, chiral ligand design, and N-heterocyclic carbene (NHC) precursor synthesis—is a prime example [1].

While the fundamental cyclocondensation of ethylenediamine with a formaldehyde source is well-established, the choice of the formylating reagent drastically impacts the reaction kinetics, purity, and overall yield. This guide objectively benchmarks the synthesis of imidazolidine dihydrochloride using 37% aqueous formaldehyde (formalin) against solid paraformaldehyde (PFA), providing the mechanistic causality and experimental data necessary to optimize your workflows.

Mechanistic Grounding: The Causality of Reagent Selection

The formation of the imidazolidine ring proceeds via a classic Mannich-type cyclocondensation [2]. When ethylenediamine dihydrochloride reacts with formaldehyde, the process unfolds in three distinct phases:

• Nucleophilic Attack: A primary amine group attacks the highly electrophilic carbonyl carbon of formaldehyde, forming a hemiaminal intermediate.

• Dehydration: Driven by the acidic environment of the dihydrochloride salt, the hemiaminal dehydrates to generate a highly reactive iminium ion.

• Intramolecular Cyclization: The adjacent amine group nucleophilically attacks the iminium carbon, closing the five-membered ring [1, 2].

Mechanistic pathway of imidazolidine dihydrochloride synthesis via Mannich-type cyclocondensation.

Why Reagent State Dictates Yield

The efficiency of this pathway is entirely dictated by the availability of the formaldehyde monomer.

37% Aqueous Formaldehyde (Protocol A): In an aqueous solution, formaldehyde exists primarily as methanediol (hydrated formaldehyde) in rapid, dynamic equilibrium with the free aldehyde. Upon introduction to the diamine, the monomer is instantly available. This rapid kinetic profile ensures that the intramolecular cyclization outcompetes intermolecular side reactions, driving the yield to a near-quantitative 98% [3].

Paraformaldehyde (Protocol B): PFA is a polyacetal solid (HO-(CH2O)n-H). Before it can participate in the reaction, it must undergo endothermic depolymerization. In the mildly acidic conditions of the dihydrochloride salt, this depolymerization is the rate-limiting step. The slow, continuous release of formaldehyde creates a low steady-state monomer concentration. This kinetic bottleneck provides ample time for intermolecular aminal formation between distinct ethylenediamine molecules, reducing the target yield to approximately 80%[3, 4].

Experimental Workflows: Self-Validating Protocols

To benchmark these reagents, the following self-validating protocols isolate the formaldehyde source as the sole independent variable.

Protocol A: Synthesis via 37% Aqueous Formaldehyde (Optimized)

This protocol leverages instant monomer availability to maximize yield.

• Preparation: Dissolve 1.0 equivalent of ethylenediamine dihydrochloride in a minimal volume of deionized water or methanol.

• Addition: Cool the reaction vessel to 0 °C using an ice bath. Slowly add 1.1 equivalents of 37% aqueous formaldehyde dropwise. Causality note: The low temperature controls the highly exothermic initial hemiaminal formation, preventing thermal degradation.

• Cyclization: Remove the ice bath and allow the mixture to warm to room temperature. Stir continuously for 1 to 4 hours.

• Isolation: Concentrate the reaction mixture under reduced pressure. The high conversion rate leaves a highly pure crude product.

• Purification: Recrystallize the resulting solid from an ethanol/diethyl ether mixture to afford pure imidazolidine dihydrochloride.

Protocol B: Synthesis via Paraformaldehyde (Standard)

This protocol requires thermal energy to force depolymerization.

• Preparation: Suspend 1.0 equivalent of ethylenediamine dihydrochloride and 1.1 equivalents of paraformaldehyde (PFA) powder in methanol.

• Depolymerization & Cyclization: Heat the suspension to reflux (approx. 60–65 °C). Maintain reflux for 4 to 17 hours. Causality note: Extended heating is mandatory to drive the depolymerization of PFA into reactive monomers.

• Filtration: Cool the mixture to room temperature and filter off any unreacted PFA oligomers or insoluble polymeric byproducts.

• Isolation: Concentrate the filtrate under reduced pressure and purify via recrystallization as described in Protocol A.

Experimental workflow comparison benchmarking aqueous formaldehyde against paraformaldehyde.

Quantitative Benchmarking Data

The experimental data clearly demonstrates the superiority of aqueous formaldehyde for the synthesis of the unsubstituted imidazolidine core [3]. By eliminating the depolymerization bottleneck, researchers can cut reaction times by up to 75% while recovering nearly 20% more product.

Parameter	Protocol A (37% Aqueous Formaldehyde)	Protocol B (Paraformaldehyde)
Reagent State	Liquid (Monomer/Hydrate)	Solid (Polymer)
Depolymerization	Not Required	Required (Heat/Acid driven)
Reaction Kinetics	Fast (Instant nucleophilic attack)	Slow (Rate-limited by monomer release)
Side Reactions	Minimal	Higher risk of intermolecular cross-linking
Typical Reaction Time	1 – 4 hours	4 – 17 hours
Validated Yield	~98%	~80%

References

• Recent advances in the synthesis of highly substituted imidazolidines.RSC Publishing.
• Convenient Syntheses of Unsymmetrical Imidazolidines.ACS Publications.
• Synthesis and conformational analysis of novel tertiary amides derived from N-[(S)-α-phenylethyl]-1,3-Imidazolidine.ResearchGate (Arkivoc).
• Synthesis of Chiral 1,2-Diamines by Asymmetric Lithiation−Substitution.ACS Publications.